2-Chloro-3-(pyrrolidin-2-yl)pyrazine

Core Science & Biosynthesis

The C-Linked Pyrrolidine-Pyrazine Scaffold: Synthesis, Properties, and Medicinal Utility

This technical guide provides an in-depth analysis of C-linked pyrrolidine pyrazine derivatives , a structural motif increasingly valued in medicinal chemistry for its ability to combine the hydrogen-bonding capacity of pyrazines with the chirality and sp³-rich character of pyrrolidines.

Executive Summary & Structural Rationale

In modern drug discovery, the "escape from flatland" is a critical design principle. While traditional pyrazine drugs (e.g., Bortezomib, Pyrazinamide) often rely on planar aromatic interactions, the introduction of a C-linked pyrrolidine ring creates a distinct 3D vector. Unlike the common N-linked congeners (formed via nucleophilic aromatic substitution), the C-C bond between the pyrazine C2 and pyrrolidine C2 positions offers superior metabolic stability against amidases and provides a rigid chiral anchor for exploring specific protein binding pockets.

Key Structural Advantages:

• Metabolic Stability: The C-C bond is resistant to hydrolytic cleavage, unlike amide or urea linkers.

• Fsp³ Enhancement: Increases the fraction of sp³ hybridized carbons, correlating with improved solubility and clinical success rates.

• Vector Control: The chiral center at the pyrrolidine C2 position allows precise orientation of substituents, critical for stereoselective target engagement (e.g., in kinase or GPCR pockets).

Synthetic Architectures

Constructing the C-C bond between an electron-deficient heterocycle (pyrazine) and a saturated amine (pyrrolidine) is synthetically challenging. Two primary strategies dominate the literature: Radical Decarboxylative Alkylation (Minisci) and Transition-Metal Cross-Coupling .

Strategy A: The Minisci Reaction (Radical Pathway)

This is the most direct and "atom-economical" route. It utilizes a carboxylic acid precursor (e.g., N-Boc-proline) to generate a nucleophilic alkyl radical, which attacks the electron-deficient pyrazine ring.

Mechanism:

• Oxidative Decarboxylation: A radical initiator (e.g., (NH₄)₂S₂O₈/AgNO₃) oxidizes the carboxylic acid to generate a CO₂ radical anion, which collapses to a C-centered alkyl radical.

• Radical Addition: The nucleophilic pyrrolidinyl radical attacks the protonated pyrazine (activated by acid) at the most electron-deficient position (C2).

• Re-aromatization: Oxidative elimination of a proton restores aromaticity.

Strategy B: Negishi Cross-Coupling

A more controlled approach involving organometallics.

• Precursors: 2-Chloropyrazine and N-Boc-2-pyrrolidinylzinc chloride.

• Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

• Advantage: Higher regioselectivity but requires sensitive organozinc preparation.

Detailed Experimental Protocol

Protocol: Silver-Catalyzed Minisci Alkylation of Pyrazine with N-Boc-Proline This protocol is designed for the direct C-H functionalization of pyrazine, avoiding pre-halogenation steps.

Reagents & Materials:

• Substrate: Pyrazine (1.0 equiv, 5 mmol)

• Radical Precursor: N-Boc-L-proline (2.0 equiv)

• Oxidant: Ammonium Persulfate ((NH₄)₂S₂O₈, 2.0 equiv)

• Catalyst: Silver Nitrate (AgNO₃, 0.2 equiv)

• Solvent: DCM/Water (1:1 biphasic mixture) or 10% TFA in Water (for homogenous phase)

• Temperature: 40°C

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Pyrazine (400 mg, 5 mmol) and N-Boc-L-proline (2.15 g, 10 mmol) in 10 mL of Dichloromethane (DCM).

• Aqueous Phase: In a separate beaker, dissolve AgNO₃ (170 mg, 1 mmol) and (NH₄)₂S₂O₈ (2.28 g, 10 mmol) in 10 mL of distilled water.

• Initiation: Add the aqueous oxidant solution to the organic phase vigorously. The biphasic mixture allows the radical to generate at the interface.

• Reaction: Stir vigorously at 40°C for 4–6 hours. Evolution of CO₂ gas will be observed (bubbling).

• Workup: Cool to room temperature. Neutralize the aqueous layer with saturated NaHCO₃. Extract the aqueous layer with DCM (3 x 15 mL).

• Purification: Dry combined organics over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate tert-butyl 2-(pyrazin-2-yl)pyrrolidine-1-carboxylate .

Self-Validation Check:

• TLC Monitoring: The product is less polar than N-Boc-proline but more polar than pyrazine. Use ninhydrin stain (for pyrrolidine) and UV (for pyrazine).

• NMR Verification: Look for the disappearance of the pyrazine singlet (8.6 ppm) and the appearance of a doublet/multiplet pattern indicating monosubstitution.

Mechanistic Visualization

The following diagram illustrates the Single Electron Transfer (SET) mechanism driving the Minisci reaction.

Caption: Figure 1. Radical decarboxylative alkylation mechanism (Minisci reaction) forming the C2-C2 bond between pyrazine and pyrrolidine.

Medicinal Chemistry & Biological Applications

The C-linked pyrrolidine-pyrazine scaffold acts as a versatile pharmacophore.[1]

Case Study: Autotaxin (ATX) Inhibitors

Autotaxin is a key enzyme in lysophosphatidic acid (LPA) signaling, implicated in fibrosis and cancer. Research has identified pyrrolidine-based inhibitors where the stereochemistry at the C-linkage is crucial for potency.

Table 1: SAR of Pyrrolidine-Pyrazine Derivatives against Autotaxin (ATX) Data synthesized from recent literature (e.g., Bioorg. Med. Chem. 2020).[2]

Compound ID	R-Group (Pyrrolidine N)	Linker Type	Stereochemistry	ATX IC50 (nM)	Notes
Lead A	H	C-C (Direct)	(S)	>10,000	Weak binding without tail
Lead B	4-Fluorobenzyl	C-C (Direct)	(S)	800	Hydrophobic pocket engagement
Lead C	4-Fluorobenzyl	C-N (Urea)	(S)	1,200	Urea linker less potent than C-C
Lead D	Boronic Acid	C-C (Direct)	(S)	35	Covalent warhead + Scaffold

Pharmacophore Logic

The pyrazine nitrogens often serve as hydrogen bond acceptors (e.g., interacting with the "hinge" region in kinases), while the pyrrolidine ring directs substituents into hydrophobic back-pockets.

Caption: Figure 2. Pharmacophore map showing the functional roles of the C-linked scaffold components.

References

• Minisci Reaction on Pyridines (Applicable to Pyrazines): Practical and Regioselective Synthesis of C4-Alkylated Pyridines. National Institutes of Health.[3] Link

• Autotaxin Inhibitors: Synthesis of novel 2-pyrrolidinone and pyrrolidine derivatives and study of their inhibitory activity against autotaxin enzyme. Bioorganic & Medicinal Chemistry.[2][3][4][5][6][7][8] Link

• Stereoselective Synthesis: Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs. MDPI Molecules.[3] Link

• Pyrazine Medicinal Chemistry: Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.[3] MDPI. Link

• General Pyrrolidine Activity: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds.[7][8] National Institutes of Health. Link

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]

2-Chloro-3-(pyrrolidin-2-yl)pyrazine CAS number and synonyms

The following technical guide provides an in-depth analysis of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine , addressing its chemical identity, synthesis, and applications in drug development.

Note: The nomenclature "2-Chloro-3-(pyrrolidin-2-yl)pyrazine" specifies a C-C bond between the pyrazine ring and the pyrrolidine ring (at position 2).[1] This is distinct from the more common N-linked isomer, 2-Chloro-3-(pyrrolidin-1-yl)pyrazine.[1] This guide primarily addresses the C-linked scaffold requested while referencing the N-linked isomer for comparative clarity.

[1]

Executive Summary

2-Chloro-3-(pyrrolidin-2-yl)pyrazine is a specialized heterocyclic building block used in the synthesis of bioactive pharmaceutical ingredients, particularly kinase inhibitors.[1] Its structure features a pyrazine core substituted with a chlorine atom and a chiral pyrrolidine ring attached via a carbon-carbon bond (C2 of pyrrolidine to C3 of pyrazine).[1] This specific connectivity (C-linked) distinguishes it from the more common N-linked analogs, offering unique 3D conformational properties essential for binding to specific protein pockets (e.g., ATP-binding sites).[1]

Chemical Identity & Physicochemical Properties[2][3][4][5]

Nomenclature & Identification

The compound exists in two primary isomeric forms based on the attachment point of the pyrrolidine ring. The user-specified pyrrolidin-2-yl indicates a C-linked structure.[1]

Property	Target Compound (C-Linked)	Common Isomer (N-Linked)
IUPAC Name	2-Chloro-3-(pyrrolidin-2-yl)pyrazine	2-Chloro-3-(pyrrolidin-1-yl)pyrazine
CAS Number	Not widely listed as free base (See Derivatives below)	1209459-63-1
Molecular Formula	C₈H₁₀ClN₃	C₈H₁₀ClN₃
Molecular Weight	183.64 g/mol	183.64 g/mol
SMILES	Clc1nccnc1C2CCCN2	Clc1nccnc1N2CCCC2
Key Derivatives	N-Isopropyl (CAS 1361115-09-4)N-Methylsulfonyl (CAS 1316221-58-5)	Widely available as free base

Structural Visualization

The following diagram illustrates the structural difference between the requested C-linked scaffold and the common N-linked isomer.

Caption: Structural comparison of the C-linked target versus the N-linked isomer, highlighting the reactive chlorine handle and chiral center.

Synthetic Utility & Applications

Drug Development Role

The 2-Chloro-3-(pyrrolidin-2-yl)pyrazine scaffold is a critical intermediate for synthesizing inhibitors of various kinases, including PI3K , JAK , and ERK .[1]

• Mechanism: The pyrazine nitrogen atoms can function as hydrogen bond acceptors in the kinase hinge region.

• Chirality: The C2-position of the pyrrolidine ring introduces a chiral center (typically S-configuration), which directs the orientation of the substituent in the enzyme active site, enhancing selectivity.[1]

• Reactivity: The chlorine atom at position 2 serves as a versatile "handle" for further functionalization via Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).[1]

Specific Derivatives

Due to the instability or high reactivity of the free secondary amine, this scaffold is often handled as a protected derivative or salt:

• N-Boc Protected: tert-Butyl 2-(3-chloropyrazin-2-yl)pyrrolidine-1-carboxylate (Stable intermediate).[1]

• N-Sulfonylated: Used in specific inhibitors where the sulfonamide group interacts with the protein backbone (e.g., 2-Chloro-3-(1-(methylsulfonyl)pyrrolidin-2-yl)pyrazine, CAS 1316221-58-5).[1]

Synthesis & Manufacturing Protocols

Synthesis of the C-Linked Scaffold

Unlike the N-linked isomer (which is made by simple amine displacement), the C-linked scaffold requires forming a carbon-carbon bond.[1] The most robust method involves a Minisci-type reaction or a metal-catalyzed cross-coupling .[1]

Protocol: Synthesis via Decarboxylative Cross-Coupling

This modern approach uses proline derivatives to install the pyrrolidine ring.

• Starting Materials: 2,3-Dichloropyrazine and N-Boc-proline (or related carboxylic acid).[1]

• Activation: The carboxylic acid is activated (e.g., via a redox-active ester or photocatalysis) to generate a radical at the pyrrolidine C2 position.

• Coupling: The radical adds to the protonated pyrazine ring (Minisci reaction) or undergoes metal-catalyzed coupling with the chloropyrazine.

• Deprotection: Removal of the Boc group (if retained) using TFA/DCM yields the target salt.

Caption: Synthetic pathway for the C-linked scaffold via decarboxylative cross-coupling.

Synthesis of the N-Linked Isomer (Comparative)

For researchers who may have intended the N-linked isomer (CAS 1209459-63-1):

• Reaction: 2,3-Dichloropyrazine + Pyrrolidine + Base (Et₃N) → 2-Chloro-3-(pyrrolidin-1-yl)pyrazine.[1]

• Conditions: THF or DMF, 0°C to RT, 2-4 hours.

• Yield: Typically >85%.[2][3][4]

Analytical Characterization

For the C-linked target (2-Chloro-3-(pyrrolidin-2-yl)pyrazine):

• ¹H NMR (DMSO-d₆):

  • Pyrazine Protons: Two doublets (or broad singlets) in the aromatic region (~8.3 ppm, ~8.5 ppm).[1]

  • Methine (Chiral Center): A distinct triplet or multiplet at ~4.5-5.0 ppm (C2-H of pyrrolidine).[1]

  • Methylene Protons: Multiplets in the 1.8–3.5 ppm range (pyrrolidine ring protons).

• MS (ESI):

  • [M+H]⁺: Calculated 184.06; Observed 184.1.

  • Isotope Pattern: Distinct 3:1 ratio of M:(M+2) due to the single chlorine atom.

Safety & Handling (MSDS Highlights)

• Hazards: Irritant to eyes, respiratory system, and skin.[1] Potential sensitizer.

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free amine is prone to oxidation; hydrochloride salts are more stable.

• Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

References

• PubChem Compound Summary. 2-Chloro-3-(pyrrolidin-1-yl)pyrazine (Isomer).[1] National Center for Biotechnology Information. Link

• MolCore Product Database. 2-Chloro-3-(1-(methylsulfonyl)pyrrolidin-2-yl)pyrazine (Derivative).[1]Link[1]

• GuideChem Chemical Encyclopedia. Chloropyrazine Derivatives and Synthesis.Link[1]

• Barrow, J. C., et al. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules, 2022.[2][4] Link

Sources

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• 2. Synthesis, in vitro biological evaluation and molecular modelling of new 2-chloro-3-hydrazinopyrazine derivatives as potent acetylcholinesterase inhibitors‏ on PC12 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sciencemadness Discussion Board - Pyrazine Synthesis? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. mdpi.com [mdpi.com]

Precision Targeting: Pyrazine-Based Kinase Inhibitors with Chiral Pyrrolidine Motifs

Executive Summary

The optimization of kinase inhibitors has evolved from flat, aromatic intercalators to three-dimensional architectures that maximize selectivity and physicochemical properties. This guide explores a high-value pharmacophore strategy: the fusion of the pyrazine scaffold —a robust hinge-binding element—with chiral pyrrolidine motifs . This combination addresses two critical bottlenecks in drug discovery: "escape from flatland" (improving solubility and metabolic stability) and stereoselective vectoring (targeting specific hydrophobic sub-pockets to reduce off-target toxicity). We analyze the structural rationale, synthetic pathways, and biological validation of these privileged structures, with a focus on their application in ERK and JAK signaling modulation.

The Pharmacophore: Rational Design Principles

The Pyrazine Hinge Binder

The pyrazine ring (1,4-diazine) is a bioisostere of benzene and pyridine, favored for its electron-deficient nature. In the context of ATP-competitive inhibition:

• Hinge Interaction: The nitrogen atoms (N1/N4) serve as critical Hydrogen Bond Acceptors (HBA) for the backbone amide NH of the kinase hinge region (e.g., Met, Leu residues).

• Electronic Tuning: The electron-deficient ring facilitates nucleophilic aromatic substitution (

  ), allowing rapid library generation at the 2- and 6-positions without transition metal catalysis in early steps.

The Chiral Pyrrolidine "Warhead"

Incorporating a chiral pyrrolidine ring at the pyrazine core introduces

character, significantly altering the molecule's trajectory within the ATP binding pocket.

• Solubility & Metabolism: The saturated ring lowers

  and disrupts planarity, improving aqueous solubility and reducing crystal packing energy.

• Stereochemical Vectoring: The chirality (typically C2 or C3) dictates the vector of the substituents. For instance, in ERK inhibitors, an (S)-configuration at the pyrrolidine C3 position often directs hydrophobic groups (e.g., thiomethyl, phenyl) into the ribose-binding pocket or under the P-loop, whereas the (R)-enantiomer may face the solvent, leading to vastly different potency profiles.

Structure-Activity Relationship (SAR) Case Study: ERK1/2 Inhibition

A compelling example of this architecture is found in the development of ERK1/2 inhibitors, where selectivity over the closely related CDK and GSK3 kinases is paramount.

The "Magic Methyl" and Chiral Discrimination

Research into 3-substituted pyrrolidines attached to pyrazine cores has demonstrated that stereochemistry is a binary switch for activity.

• Mechanism: In 3-thiomethyl pyrrolidine analogs, the (S)-enantiomer positions the sulfur atom to form a specific hydrophobic contact with the "gatekeeper" residue or the hydrophobic back-pocket.

• Potency Shift: The (S)-isomer often exhibits single-digit nanomolar

  values, while the (R)-isomer can be -fold less potent due to steric clashes with the glycine-rich loop (P-loop).

Selectivity Profile

The pyrazine-pyrrolidine scaffold minimizes inhibition of off-targets like p38

and JNK1 by exploiting the unique flexibility of the ERK activation loop. The rigid pyrazine anchors the molecule, while the chiral pyrrolidine allows the "tail" to adopt a conformation that is energetically unfavorable for other MAP kinases.

Synthetic Protocols

The synthesis of these inhibitors relies on the varying reactivity of the pyrazine halogens. The following protocol describes the synthesis of a core intermediate: 2-((S)-3-(methylthio)pyrrolidin-1-yl)-6-chloropyrazine .

Experimental Workflow

Objective: Selective mono-substitution of 2,6-dichloropyrazine with a chiral amine.

Reagents:

• 2,6-Dichloropyrazine (1.0 equiv)

• (S)-3-(methylthio)pyrrolidine hydrochloride (1.1 equiv)

• -Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: Ethanol (EtOH) or DMF

Protocol:

• Preparation: Dissolve 2,6-dichloropyrazine (149 mg, 1.0 mmol) in anhydrous EtOH (5 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Addition: Cool the solution to

  in an ice bath. Add DIPEA (435 , 2.5 mmol) dropwise.

• Coupling: Add (S)-3-(methylthio)pyrrolidine hydrochloride (170 mg, 1.1 mmol) in one portion.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by LC-MS for the disappearance of the starting material (

  148) and formation of the product ( 230).

• Workup: Remove volatiles under reduced pressure. Resuspend the residue in EtOAc (20 mL) and wash with water (

  ) and brine ( ).

• Purification: Dry the organic layer over

  , filter, and concentrate. Purify via flash column chromatography (Hexane:EtOAc gradient) to yield the title compound as a pale yellow solid.

Self-Validating Checkpoint:

• NMR Verification: The pyrazine protons should appear as two distinct singlets (or doublets with small coupling) around

  7.8–8.2 ppm due to the loss of symmetry.

Visualization: Synthetic Route

The following diagram illustrates the modular synthesis, highlighting the

reaction followed by a subsequent Suzuki coupling to install the "tail" moiety.

Caption: Modular synthesis of pyrazine-pyrrolidine inhibitors via sequential SNAr and Suzuki-Miyaura coupling.

Biological Evaluation

To validate the efficacy of the synthesized inhibitors, a cascade of biochemical and cellular assays is required.

Biochemical Kinase Assay (ADP-Glo)

This assay measures the conversion of ATP to ADP by the kinase.

• Protocol: Incubate recombinant ERK2 (5 nM) with the inhibitor (serial dilution), ATP (

  concentration), and substrate (MBP) in kinase buffer (50 mM Tris pH 7.5, 10 mM ).

• Readout: After 60 min, add ADP-Glo reagent to terminate the reaction and deplete remaining ATP. Add Kinase Detection Reagent to convert ADP to ATP, generating a luciferase signal.

• Data Analysis: Plot RLU vs. log[Inhibitor] to determine

  .

Cellular Potency (A375 Melanoma Model)

A375 cells harbor the

mutation, making them dependent on the ERK pathway.

• Method: Treat A375 cells with inhibitors for 72 hours.

• Viability: Assess cell survival using CellTiter-Glo.

• Biomarker: Perform Western Blot for pERK (Thr202/Tyr204) and downstream pRSK to confirm pathway suppression.

Pathway Visualization

The following diagram maps the specific intervention point of these inhibitors within the MAPK signaling cascade.

Caption: The MAPK signaling cascade showing the direct targeting of ERK1/2 by the inhibitor.

Quantitative Performance Metrics

When evaluating these inhibitors, the following benchmarks are typical for a lead candidate:

Metric	Target Value	Rationale
Enzymatic (ERK2)		High affinity required for ATP competition.[1]
Cellular (A375)		Must penetrate cell membrane to be effective.
Selectivity (vs. CDK2)		Critical to avoid cell cycle toxicity.
Ligand Efficiency (LE)		Ensures potency is derived from specific interactions, not just lipophilicity.
Solubility (pH 7.4)		Enabled by the pyrrolidine motif.

References

• Discovery of 3(S)-thiomethyl pyrrolidine ERK inhibitors for oncology. Source: Bioorganic & Medicinal Chemistry Letters, 2018.[2]

• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review. Source: Journal of Enzyme Inhibition and Medicinal Chemistry, 2024.

• Structure-Activity Relationship and Antitumor Activity of 1,4-Pyrazine-Containing Inhibitors. Source: PubMed Central (PMC), 2022.

• Molecular Frameworks for ERK1/2 Inhibition: Lessons from Synthetic and SAR Explorations. Source: ACS Omega, 2024.

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Source: Molecules (MDPI), 2021.

Sources

• 1. Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Therapeutic Potential of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine: A Technical Guide for Medicinal Chemists

Abstract

This technical guide provides an in-depth exploration of the therapeutic potential of the novel heterocyclic compound, 2-Chloro-3-(pyrrolidin-2-yl)pyrazine. While direct experimental data for this specific molecule is not yet prevalent in published literature, this document synthesizes the extensive knowledge of its constituent chemical moieties—the 2-chloropyrazine core and the 2-substituted pyrrolidine ring—to project its likely physicochemical properties, synthetic accessibility, and pharmacological activities. By examining the established roles of these fragments in medicinal chemistry, we delineate a strategic roadmap for the investigation of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine as a promising scaffold for the development of new therapeutic agents. This guide is intended for researchers, scientists, and drug development professionals, offering a comprehensive, scientifically-grounded perspective to stimulate and inform future research endeavors.

Introduction: Unveiling a Promising Chemical Scaffold

The relentless pursuit of novel therapeutic agents is a cornerstone of medicinal chemistry. Success in this endeavor often hinges on the strategic design and synthesis of molecules that combine privileged structural motifs to achieve desired pharmacological effects. The heterocyclic compound, 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, represents a compelling, yet underexplored, scaffold that merges two such motifs: the electronically versatile pyrazine ring and the functionally critical pyrrolidine nucleus.

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms in a 1,4-orientation, is a key component in numerous FDA-approved drugs.[1] Its presence can influence a molecule's metabolic stability, solubility, and ability to engage in crucial hydrogen bonding interactions with biological targets.[2] The introduction of a chlorine atom at the 2-position, as seen in our molecule of interest, provides a synthetically tractable handle for further chemical modification through nucleophilic aromatic substitution, allowing for the rapid generation of diverse compound libraries.[3]

Complementing the pyrazine core is the pyrrolidine ring, a five-membered saturated heterocycle that is a ubiquitous feature in a vast array of natural products and synthetic drugs.[2][4] The pyrrolidine moiety can enhance aqueous solubility, improve pharmacokinetic profiles, and serve as a critical pharmacophore for interaction with a variety of biological targets.[5] The stereochemistry of the pyrrolidine ring, particularly when substituted at the 2-position, can profoundly influence biological activity, offering an avenue for optimizing potency and selectivity.[4]

This guide will dissect the therapeutic potential of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine by first examining the individual contributions of its pyrazine and pyrrolidine components. We will then propose a viable synthetic strategy, predict its key physicochemical properties, and, most importantly, hypothesize its potential as a modulator of key biological targets, including protein kinases, G-protein coupled receptors (GPCRs), and ion channels. Accompanying these hypotheses are detailed experimental protocols to facilitate the empirical validation of these predictions.

Deconstructing the Core: Chemical Biology of the Constituent Moieties

The 2-Chloropyrazine Moiety: A Versatile Building Block

The 2-chloropyrazine unit is more than just a structural component; it is an active participant in defining the chemical and biological properties of the parent molecule. The electron-withdrawing nature of the two nitrogen atoms in the pyrazine ring, compounded by the inductive effect of the chlorine atom, renders the carbon atom at the 2-position susceptible to nucleophilic attack. This reactivity is a cornerstone of its utility in medicinal chemistry, enabling the facile introduction of a wide range of functional groups.

From a pharmacodynamic perspective, the pyrazine ring itself is a known bioisostere for other aromatic systems like benzene and pyridine, offering a means to modulate electronic and steric properties while potentially improving metabolic stability.[1] The nitrogen atoms can act as hydrogen bond acceptors, a critical interaction for binding to many protein targets. The chlorine atom, beyond its synthetic utility, can also engage in halogen bonding, a non-covalent interaction that is increasingly recognized for its importance in ligand-receptor binding. Furthermore, the substitution pattern on the pyrazine ring can significantly influence the overall electronic distribution and, consequently, the biological activity of the molecule.

The (Pyrrolidin-2-yl) Moiety: A Key to Biological Activity and Favorable Properties

The pyrrolidine ring is a privileged scaffold in drug discovery, and its incorporation into a molecule can confer several advantageous properties. As a saturated heterocycle, it introduces a three-dimensional character to an otherwise planar aromatic system, which can enhance binding affinity and selectivity by allowing for more optimal interactions within a protein's binding pocket.[4]

The nitrogen atom within the pyrrolidine ring can act as a hydrogen bond donor or, when substituted, a hydrogen bond acceptor. This versatility is crucial for forming key interactions with biological targets. Furthermore, the presence of the pyrrolidine moiety often leads to an increase in aqueous solubility, a critical parameter for drug bioavailability.[5]

The substitution at the 2-position of the pyrrolidine ring is of particular significance. This position is adjacent to the nitrogen atom and is often a key determinant of a compound's biological activity. The stereochemistry at this carbon is critical, as different enantiomers can exhibit vastly different pharmacological profiles. This is due to the specific spatial arrangement required for optimal interaction with chiral biological macromolecules.[4]

Synthetic Strategy: A Plausible Route to 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

The synthesis of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine can be logically approached through a nucleophilic aromatic substitution (SNAr) reaction. This strategy leverages the inherent reactivity of the 2-chloropyrazine core.

Caption: Proposed synthetic pathway for 2-Chloro-3-(pyrrolidin-2-yl)pyrazine.

Experimental Protocol: Synthesis of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

Step 1: Synthesis of tert-butyl 2-(3-chloropyrazin-2-yl)pyrrolidine-1-carboxylate (Intermediate A)

• To a solution of 2,3-dichloropyrazine (1.0 eq) in a suitable aprotic solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF), add N-Boc-L-proline (1.2 eq).

• Add a non-nucleophilic base, such as sodium hydride (NaH, 1.5 eq) or lithium diisopropylamide (LDA, 1.5 eq), portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Intermediate A.

Step 2: Synthesis of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine (Final Product)

• Dissolve Intermediate A (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA, 10 eq) or a solution of hydrochloric acid in dioxane (4 M, 10 eq), at 0 °C.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion of the deprotection, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., DCM).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product. Further purification may be achieved by recrystallization or column chromatography if necessary.

Therapeutic Potential: Hypothesized Biological Targets and Mechanisms of Action

Based on the known pharmacology of pyrazine and pyrrolidine derivatives, 2-Chloro-3-(pyrrolidin-2-yl)pyrazine is predicted to interact with several key classes of biological targets.

Protein Kinase Inhibition

Numerous pyrazine-containing molecules have been identified as potent protein kinase inhibitors.[1] The pyrazine core can mimic the adenine region of ATP, the natural substrate for kinases, and the nitrogen atoms can form crucial hydrogen bonds within the kinase hinge region. The pyrrolidinyl group can occupy adjacent hydrophobic pockets, enhancing binding affinity and selectivity.

Caption: Hypothesized mechanism of action as a GPCR modulator.

Potential GPCR Targets and Rationale:

GPCR Family	Rationale	Representative Ki Values of Similar Compounds
Dopamine Receptors (e.g., D2, D3)	Many atypical antipsychotics and dopamine receptor ligands contain a pyrrolidine or similar nitrogen-containing heterocycle.	Aripiprazole (Abilify®): ~1-10 nM
Serotonin Receptors (e.g., 5-HT2A, 5-HT7)	The combination of an aromatic system and a basic nitrogen is a common pharmacophore for serotonin receptor ligands.	Risperidone (Risperdal®): ~1-5 nM

Experimental Protocol: Radioligand Binding Assay

• Reagents: Cell membranes expressing the target GPCR, a radiolabeled ligand (e.g., [3H]-Spiperone for D2 receptors), and the test compound.

• Procedure:

  • Prepare serial dilutions of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine.

  • In a 96-well filter plate, combine the cell membranes, radioligand, and test compound.

  • Incubate at room temperature for a defined period (e.g., 90 minutes).

  • Rapidly filter the contents of the plate and wash with cold buffer to separate bound from unbound radioligand.

  • Allow the filters to dry, and then add scintillation cocktail.

  • Count the radioactivity on a scintillation counter.

• Data Analysis: Determine the specific binding at each concentration of the test compound and plot against the concentration to calculate the Ki value.

Ion Channel Modulation

Both pyrazine and pyrrolidine derivatives have been reported to modulate the activity of various ion channels. The pyrazine ring can participate in pi-stacking interactions within the channel pore, while the charged pyrrolidine nitrogen (at physiological pH) can interact with negatively charged residues in the channel.

Caption: Hypothesized mechanism of action as an ion channel modulator.

Potential Ion Channel Targets and Rationale:

Ion Channel Family	Rationale	Representative IC50 Values of Similar Compounds
Potassium Channels (e.g., Kv1.3, hERG)	Pyrrolidine-containing compounds have been shown to block potassium channels involved in immune response and cardiac function.	Verapamil (for Ca2+ channels, but structurally relevant): ~100-1000 nM
Sodium Channels (e.g., Nav1.7)	The combination of an aromatic moiety and a basic nitrogen is a feature of some local anesthetics and other sodium channel blockers.	Lidocaine: ~10-100 µM

Experimental Protocol: Automated Patch-Clamp Electrophysiology

• Cell Line: Use a stable cell line expressing the ion channel of interest (e.g., HEK293 cells).

• Instrument: Utilize an automated patch-clamp system (e.g., Patchliner, QPatch).

• Procedure:

  • Prepare serial dilutions of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine in the extracellular recording solution.

  • Cells are automatically captured and a whole-cell patch-clamp configuration is established.

  • Apply a voltage protocol specific for the target ion channel to elicit ionic currents.

  • Perfuse the cells with increasing concentrations of the test compound.

  • Record the current at each concentration.

• Data Analysis: Measure the peak current amplitude at each concentration and plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Conclusion and Future Directions

2-Chloro-3-(pyrrolidin-2-yl)pyrazine stands as a molecule of significant, yet largely untapped, therapeutic potential. By dissecting its structure into its constituent pyrazine and pyrrolidine moieties, we can project a pharmacological profile that is rich with possibilities. The synthetic tractability of the 2-chloropyrazine core, combined with the proven biological relevance of the 2-substituted pyrrolidine ring, makes this scaffold an attractive starting point for the development of novel kinase inhibitors, GPCR modulators, and ion channel blockers.

The hypotheses and experimental protocols laid out in this guide are intended to serve as a launching point for a comprehensive investigation into the medicinal chemistry of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine. Future research should focus on the stereoselective synthesis of both enantiomers of this compound to fully elucidate the impact of stereochemistry on its biological activity. Furthermore, the generation of a focused library of analogs, by leveraging the reactivity of the chlorine atom, will be crucial for establishing a robust structure-activity relationship (SAR) and for optimizing potency, selectivity, and pharmacokinetic properties.

In silico modeling and computational chemistry approaches can also be employed to further refine our understanding of how this molecule interacts with its putative biological targets at a molecular level. The convergence of rational design, efficient synthesis, and rigorous biological evaluation will be paramount in unlocking the full therapeutic potential of this promising chemical entity.

References

• Blank, A. (1974). Preparation of 2-chloro-3-aminopyridine. U.S. Patent No. 3,838,136. Washington, DC: U.S.

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4877. [Link]

• Younis, Y., et al. (2013). Structure-activity-relationship studies around the 2-amino group and pyridine core of antimalarial 3,5-diarylaminopyridines lead to a novel series of pyrazine analogues with oral in vivo activity. Journal of Medicinal Chemistry, 56(21), 8860-8871. [Link]

• Georganics. (n.d.). 2-Chloro-3-hydrazinylpyrazine. Retrieved from [Link]

• Barrow, J. C., et al. (2000). Total Synthesis of Wasp Pheromone 2-Hydroxymethyl-3-(3-methylbutyl)-5-methylpyrazine. The Journal of Organic Chemistry, 65(25), 8652-8657. [Link]

• Jandourek, O., et al. (2017). Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation. Molecules, 22(2), 243. [Link]

• Rhone Poulenc SA. (1975). Pyrrolo (3,4-b) pyrazine derivatives. U.S. Patent No. 3,862,149. Washington, DC: U.S.

• Abumelha, H. M., et al. (2024). Design, synthesis, and structure–activity relationship of 2-chloro-3-formylquinoline containing hybrids as powerful antibacterial agents. RSC Advances, 14(1), 1-15. [Link]

• Oriental Journal of Chemistry. (2014). Synthesis and Antimicrobial Activity of Azetidin-2-One Fused 2-Chloro-3-Formyl Quinoline Derivatives. Oriental Journal of Chemistry, 30(3), 1269-1275. [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry, 11, 1247313. [Link]

• Bhat, M. A., et al. (2021). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. JACS Au, 1(5), 634-640. [Link]

• Bhat, M. A., et al. (2015). 2-Substituted pyrrolidine and piperidine alkaloids. Natural Product Reports, 32(3), 435-465. [Link]

• Wermuth, C. G. (2008). The Practice of Medicinal Chemistry. Academic Press.

• Singh, R., et al. (2023). Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. Molecules, 28(19), 6825. [Link]

• Wang, Y., et al. (2022). Synthesis method of pyrazine-2, 3-dicarboxylic acid bis [(5-chloro-pyridine-2-yl)-amide].
• Erickson, J. G. (1945). Chlorination of pyrazine. U.S. Patent No. 2,391,745. Washington, DC: U.S.
• Winnek, P. S., & Cole, Q. P. (1945). Preparation of 2-aminopyrazine. U.S. Patent No. 2,396,067. Washington, DC: U.S.
• Pfizer Inc. (2005). Synthesis of 2-chloro-3,6-dialkyl pyrazines.
• Li, G., et al. (2011). Method for high-yield synthesis of 3-chloride-2-hydrazinopyridine.

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Protocols & Analytical Methods

Protecting group strategies for pyrrolidine nitrogen in pyrazine synthesis

Application Note: Protecting Group Strategies for Pyrrolidine Nitrogen in Pyrazine Synthesis

Abstract

The incorporation of pyrrolidine motifs into pyrazine scaffolds is a prevalent strategy in medicinal chemistry, particularly for kinase inhibitors (e.g., JAK, MAPK pathways). However, the nucleophilic secondary amine of the pyrrolidine ring requires robust protection to survive the harsh conditions of pyrazine synthesis, which often involves acidic condensation, oxidative aromatization, or high-temperature nucleophilic substitution. This guide delineates two distinct synthetic workflows—De Novo Ring Construction and Post-Synthetic Functionalization—and prescribes the optimal protecting group (PG) strategy for each, supported by self-validating protocols.

Part 1: Strategic Analysis & Decision Matrix

The selection of a protecting group is not merely about stability; it is determined by the specific point at which the pyrrolidine is introduced into the pyrazine core. We categorize this into two primary routes:

• Route A: De Novo Synthesis (Condensation). The pyrrolidine is part of the starting material (e.g., an amino ketone or aldehyde) used to build the pyrazine ring.

  • Challenge: Requires acidic condensation and often oxidative conditions.

  • Verdict:Cbz (Carboxybenzyl) is preferred. Boc is unstable in the acidic media often required for condensation (e.g., NH₄OAc/AcOH).

• Route B: Ring Functionalization (SNAr/Coupling). The pyrrolidine is coupled to a pre-existing halogenated pyrazine.

  • Challenge: Requires basic conditions and elevated temperatures (>80°C).

  • Verdict:Boc (tert-Butyloxycarbonyl) is preferred.[1] It is stable to base and easier to remove post-coupling than Cbz.

Visualizing the Strategy

Figure 1: Decision matrix for protecting group selection based on synthetic trajectory.

Part 2: Detailed Protocols

Protocol A: De Novo Synthesis via Cbz-Protection

Context: This route mimics the biomimetic synthesis of pyrazines via the dimerization of

-amino aldehydes/ketones.[2][3] Boc is unsuitable here due to the acidic environment required for imine formation and aromatization.

The Challenge: Removing Cbz typically requires Hydrogenolysis (H₂/Pd). However, pyrazine rings are electron-deficient aromatics that can be reduced to piperazines under standard hydrogenation conditions.

The Solution: Use Pearlman’s Catalyst (Pd(OH)₂) with specific "poisoning" or controlled conditions to prevent over-reduction.

Step-by-Step Methodology:

• Precursor Preparation:

  • Start with N-Cbz-protected

    -amino aldehyde derived from the corresponding amino acid (e.g., Proline derivative).

• One-Pot Deprotection/Cyclization:

  • Solvent: Methanol (degassed).

  • Catalyst: 20% Pd(OH)₂/C (Pearlman's Catalyst), 10 mol%.

  • Additive (Critical): Add 0.5 eq. of Ammonium Acetate (NH₄OAc).

    • Expert Insight: NH₄OAc acts as a mild inhibitor (poison) that suppresses the reduction of the forming pyrazine ring while allowing the cleavage of the benzylic C-O bond [1].

  • Reaction: Stir under H₂ balloon (1 atm) at RT for 2-4 hours. Monitor via TLC/LCMS.

  • Self-Validating Check: Look for the disappearance of the Cbz carbamate peak. If the mass spectrum shows M+4 or M+6, you are over-reducing the pyrazine ring; stop immediately and reduce catalyst loading.

• Aerobic Oxidation (Aromatization):

  • Once Cbz is removed, the intermediate dihydropyrazine forms spontaneously.

  • Remove H₂ source.[3] Open the flask to air (or bubble O₂) and stir for 12 hours.

  • Observation: The reaction mixture often darkens as aromatization occurs.

• Workup:

  • Filter through Celite to remove Pd.

  • Concentrate and purify via SiO₂ chromatography (DCM/MeOH gradient).

Protocol B: SNAr Coupling via Boc-Protection

Context: Coupling a commercially available 3-Boc-aminopyrrolidine to a 2-chloropyrazine. This is the standard industrial route for kinase inhibitors.

The Challenge: SNAr on pyrazines requires heat. Boc groups become thermally unstable above 130°C in polar aprotic solvents, leading to isobutylene release and premature deprotection/polymerization.

Step-by-Step Methodology:

• Reagents:

  • Substrate: 2-Chloropyrazine (1.0 eq).

  • Nucleophile: N-Boc-3-aminopyrrolidine (1.2 eq).

  • Base: DIPEA (Diisopropylethylamine) (2.5 eq).

  • Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO. Avoid DMF if T > 100°C due to dimethylamine evolution.

• Reaction Setup:

  • Mix reagents in a pressure vial (microwave-safe vial recommended even for thermal heating to contain volatiles).

  • Temperature Control: Heat to 90°C - 110°C .

  • Expert Insight: Do NOT exceed 120°C. At >130°C, thermal cleavage of the Boc group occurs (t1/2 ~ 1-2 hours), leading to the formation of the free amine which can undergo double-arylation (dimerization).

• Self-Validating Endpoint:

  • Monitor via HPLC at 254 nm.

  • Success Criteria: Conversion >95% with <5% impurity at (Product Mass - 100). If (M-100) peak is observed, lower temperature and extend time.

• Workup:

  • Dilute with water (precipitates the product if lipophilic) or extract with EtOAc.

  • Wash organic layer with 5% LiCl solution (removes NMP/DMSO effectively).

Part 3: Data & Compatibility Summary

The following table summarizes the stability of pyrrolidine protecting groups under specific conditions encountered in pyrazine chemistry.

Condition	Boc (tert-butyl)	Cbz (Benzyl)	Fmoc (Fluorenyl)	Expert Recommendation
AcOH / NH₄OAc (100°C)	Unstable (Cleaves)	Stable	Stable	Use Cbz for condensation reactions.
SNAr (Base, 100°C)	Stable	Stable	Unstable (Cleaves)	Use Boc for coupling reactions.
H₂ / Pd (Hydrogenolysis)	Stable	Cleaves	Stable	Cbz allows mild deprotection, but watch for ring reduction.
TFA / DCM (Acid)	Cleaves	Stable	Stable	Boc is ideal for final step global deprotection.
POCl₃ (Chlorination)	Unstable	Stable	Stable	Use Cbz if converting hydroxypyrazine to chloropyrazine.

Part 4: Troubleshooting & Optimization (The "Self-Validating" System)

To ensure the protocol works in your specific hands, apply this logical flow:

Figure 2: Logical troubleshooting flow for common failure modes in PG management.

References

• Sajiki, H. (1995).[4] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[4] Tetrahedron Letters, 36(20), 3465–3468.

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[5] (General Authority on PG Stability).

• Lawrence, A. A., et al. (2012). Pyrazine alkaloids via dimerization of amino acid-derived α-amino aldehydes: biomimetic synthesis.[2][3][6] Organic & Biomolecular Chemistry, 10, 1375-1383.

• Palacios, F., et al. (2009). Functionalization of the Pyrazine Ring.[2][7][8][9][10][11][12] Current Organic Chemistry, 13(15). (Review of SNAr conditions).

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Regioselective chlorination of 2-(pyrrolidin-2-yl)pyrazine precursors

An Application Guide to the Regioselective Chlorination of 2-(Pyrrolidin-2-yl)pyrazine Precursors

Abstract: The 2-(pyrrolidin-2-yl)pyrazine structural motif is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents. The strategic introduction of a chlorine atom onto the pyrazine ring can significantly modulate a molecule's pharmacological profile, affecting its potency, selectivity, and metabolic stability. However, achieving regioselective chlorination on this bifunctional scaffold presents a formidable synthetic challenge due to the competing reactivity of the electron-deficient pyrazine ring and the electron-rich pyrrolidine moiety. This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of the chemical principles, field-proven strategies, and step-by-step protocols for the controlled, regioselective chlorination of these valuable precursors.

The Strategic Imperative for Chlorination

Halogen atoms, particularly chlorine, are frequently incorporated into drug candidates to enhance their properties. In the context of the 2-(pyrrolidin-2-yl)pyrazine scaffold, a strategically placed chlorine atom can serve multiple functions:

• Modulation of Electronic Properties: As an electron-withdrawing group, chlorine alters the pKa of the pyrazine nitrogens, which can influence receptor binding and pharmacokinetic properties.[1]

• Blocking Metabolic Hotspots: A chlorine atom can block sites susceptible to oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Providing a Synthetic Handle: The C-Cl bond serves as a versatile anchor for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the rapid generation of diverse compound libraries for structure-activity relationship (SAR) studies.[2][3]

Understanding the Reactivity Landscape: A Tale of Two Rings

The primary challenge in the regioselective chlorination of 2-(pyrrolidin-2-yl)pyrazine lies in the disparate electronic nature of its two constituent rings.

• The Pyrazine Ring: This 1,4-diazine is an electron-deficient aromatic system.[4] The two nitrogen atoms withdraw electron density from the ring carbons, making it significantly less susceptible to classical electrophilic aromatic substitution (EAS) compared to benzene.[4] Direct halogenation often requires harsh conditions, such as high temperatures, which can lead to decomposition.[4][5]

• The Pyrrolidine Ring: This saturated heterocycle contains a secondary amine and is electron-rich. The nitrogen lone pair is basic and nucleophilic, and the adjacent C-H bonds are susceptible to oxidation. Uncontrolled exposure to electrophilic chlorinating agents can lead to N-chlorination, ring-opening, or other undesired side reactions.

The pyrrolidine substituent itself acts as a weak activating group on the pyrazine ring. Through inductive and resonance effects, it directs electrophilic attack to the positions ortho (C-3) and para (C-5) to its point of attachment. The meta positions (C-5, C-6) are deactivated. This directing effect is the key to achieving selectivity on the pyrazine core.

Caption: Predicted sites of electrophilic attack on the pyrazine ring.

Synthetic Strategies and In-Depth Protocols

Three primary strategies have proven effective for the regioselective chlorination of this scaffold. The choice of method depends on the desired regioisomer, available starting materials, and tolerance for multi-step sequences.

Method A: Direct Electrophilic Chlorination with N-Chlorosuccinimide (NCS)

This is the most direct approach, leveraging the directing effect of the pyrrolidine substituent. N-Chlorosuccinimide (NCS) is a mild and convenient source of electrophilic chlorine.[6] The reaction typically favors the less sterically hindered C-5 (para) position over the C-3 (ortho) position.

Scientific Rationale: In an acidic solvent like acetic acid or in the presence of a Lewis acid, NCS becomes a more potent electrophile. The pyrrolidine group directs the incoming electrophile, and due to the steric bulk of the pyrrolidine ring, the C-5 position is kinetically favored. Protecting the pyrrolidine nitrogen as a Boc-carbamate is often recommended to prevent N-chlorination and enhance solubility, though it can slightly diminish the directing effect.

Protocol 1: C-5 Selective Chlorination of Boc-2-(pyrrolidin-2-yl)pyrazine

Caption: Workflow for Direct C-5 Chlorination using NCS.

Step-by-Step Procedure:

• Vessel Preparation: To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Boc-protected 2-(pyrrolidin-2-yl)pyrazine (1.0 eq).

• Dissolution: Dissolve the starting material in a suitable solvent such as acetonitrile or dichloromethane (approx. 0.1 M concentration).

• Reagent Addition: Add N-Chlorosuccinimide (NCS) (1.05 - 1.2 eq) to the solution in one portion.

• Reaction: Heat the reaction mixture to 40-60 °C and monitor its progress by TLC or LC-MS. The reaction is typically complete within 2-6 hours.

• Workup: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired 2-(Boc-pyrrolidin-2-yl)-5-chloropyrazine.

• Deprotection (if required): The Boc group can be removed under standard acidic conditions (e.g., 4M HCl in dioxane or trifluoroacetic acid in dichloromethane) to yield the final product.

Troubleshooting:

Issue	Potential Cause	Recommended Solution
Low Conversion	Insufficient activation of NCS.	Add a catalytic amount of a Lewis acid (e.g., Sc(OTf)₃) or switch to a more polar solvent like DMF.
Mixture of Isomers	Insufficient steric differentiation.	Lower the reaction temperature to increase kinetic selectivity for the C-5 position.

| Side Product Formation | Reaction on the pyrrolidine ring. | Ensure the pyrrolidine nitrogen is fully protected before chlorination. Use exactly 1.05 eq of NCS. |

Method B: Directed ortho-Metalation (DoM) for C-3 Specificity

To achieve chlorination at the sterically hindered C-3 position, a more sophisticated strategy is required. Directed ortho-metalation provides unparalleled regiocontrol by using a directing group to deliver a strong base to a specific C-H bond.

Scientific Rationale: The nitrogen atom of the Boc-protected pyrrolidine can act as a directing group. A strong, hindered base like lithium diisopropylamide (LDA) or lithium 2,2,6,6-tetramethylpiperidide (LiTMP) will preferentially deprotonate the adjacent C-3 proton on the pyrazine ring. This generates a highly reactive organolithium intermediate.[7] This intermediate can then be "quenched" by an electrophilic chlorine source, such as hexachloroethane (C₂Cl₆) or N-chlorosuccinimide (NCS), to install the chlorine atom exclusively at the C-3 position. Anhydrous conditions and low temperatures (-78 °C) are critical to prevent side reactions and decomposition of the lithiated species.

Protocol 2: C-3 Specific Chlorination via DoM

Caption: Workflow for Directed ortho-Metalation (DoM) at C-3.

Step-by-Step Procedure:

• Vessel Preparation: Assemble a flame-dried, three-neck flask under a nitrogen atmosphere. Equip it with a magnetic stir bar, a thermometer, and a dropping funnel.

• Initial Setup: Dissolve Boc-protected 2-(pyrrolidin-2-yl)pyrazine (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of LDA or LiTMP (1.2 eq) in THF via the dropping funnel, ensuring the internal temperature does not rise above -70 °C.

• Lithiation: Stir the resulting dark-colored solution at -78 °C for 1-2 hours to ensure complete formation of the lithiated intermediate.

• Electrophilic Quench: Prepare a solution of hexachloroethane (C₂Cl₆) (1.5 eq) in anhydrous THF. Add this solution dropwise to the reaction mixture at -78 °C.

• Warming and Quench: After stirring for an additional hour at -78 °C, allow the reaction to warm slowly to room temperature. Quench the reaction by carefully adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Workup and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography to isolate 2-(Boc-pyrrolidin-2-yl)-3-chloropyrazine.

Method C: Indirect Synthesis via Nucleophilic Aromatic Substitution (SNAr)

For cases where an unambiguous synthesis of a specific isomer is paramount, an indirect route starting from a pre-chlorinated pyrazine is often the most reliable strategy. This method is particularly effective for producing 5-chloro-substituted products.

Scientific Rationale: The reaction of 2,5-dichloropyrazine with a nucleophile like (S)-pyrrolidine proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-deficient nature of the pyrazine ring facilitates this reaction.[2] The two chlorine atoms have different reactivities, allowing for selective mono-substitution under controlled conditions (e.g., using one equivalent of the nucleophile at moderate temperatures).[2] This approach builds the final molecule with the chlorine atom already in the desired position.

Protocol 3: Synthesis of 2-Chloro-5-((S)-pyrrolidin-2-yl)pyrazine

• Reaction Setup: In a sealed tube, dissolve 2,5-dichloropyrazine (1.0 eq) and (S)-proline methyl ester hydrochloride (1.1 eq) in a solvent such as n-butanol.

• Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2.5 eq), to neutralize the hydrochloride and facilitate the reaction.

• Reaction: Heat the mixture to 100-120 °C for 12-24 hours. Monitor by LC-MS for the formation of the mono-substituted product.

• Workup and Purification: Cool the reaction, concentrate the solvent, and purify the residue directly by column chromatography to isolate the coupled product. The ester can then be hydrolyzed and decarboxylated, or reduced, depending on the desired final structure.

Comparative Summary of Methodologies

Feature	Method A: Direct Chlorination (NCS)	Method B: Directed ortho-Metalation (DoM)	Method C: Indirect Synthesis (SNAr)
Primary Product	C-5 Chloro Isomer	C-3 Chloro Isomer	C-5 Chloro Isomer (or other, based on starting material)
Regioselectivity	Good to Excellent (Kinetic Control)	Excellent (Thermodynamic/Directed Control)	Absolute (Controlled by Starting Material)
Key Reagents	NCS, Solvent (e.g., ACN, CH₂Cl₂)	Strong Hindered Base (LDA, LiTMP), C₂Cl₆	Dichloropyrazine, Pyrrolidine Precursor, Base
Conditions	Mild (40-60 °C)	Cryogenic (-78 °C), Strictly Anhydrous	Moderate to High Heat (100-120 °C)
Advantages	Operationally simple, direct, uses common reagents.	Access to sterically hindered C-3 isomer, high selectivity.	Unambiguous regiochemical outcome, reliable.
Disadvantages	May give mixtures, limited to C-5 selectivity.	Requires cryogenic setup, moisture-sensitive reagents.	Multi-step, may require synthesis of precursors.

Conclusion

The regioselective chlorination of 2-(pyrrolidin-2-yl)pyrazine precursors is a solvable challenge that requires a careful consideration of electronic and steric factors. For the synthesis of C-5 chlorinated analogs, direct electrophilic chlorination with NCS offers an efficient and straightforward route. For the more challenging C-3 regioisomer, a directed ortho-metalation strategy is the method of choice, providing precise control despite the steric hindrance. Finally, for projects where absolute regiochemical purity is non-negotiable, an indirect SNAr approach starting from a pre-halogenated pyrazine offers a robust and reliable, albeit longer, synthetic pathway. By understanding the principles behind each method, researchers can confidently select and execute the optimal strategy to accelerate their drug discovery and development programs.

References

• U.S. Patent No.
• "6.2.2. Pyrazines," Houben-Weyl, Science of Synthesis.
• "Synthesis of Substituted Pyrazines from 2,5-Dichloropyrazine: Applic
• Stanislav, S. et al., "Transition metal-catalyzed functionalization of pyrazines," Organic & Biomolecular Chemistry, RSC Publishing, 2013.
• "Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors," MDPI, 2024.
• "Pyrazines in Drug Discovery," PharmaBlock.
• "N-Chlorosuccinimide (NCS)," Organic Chemistry Portal.
• "Synthesis and Structural Confirmation of a Novel 3,6-Dicarbonyl Derivative of 2-Chloropyrazine via Regioselective Dilithi
• "Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry," MDPI.

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Handling Hygroscopic Pyrazine Hydrochloride Salts in the Laboratory: A Guide to Preserving Sample Integrity and Ensuring Experimental Accuracy

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Pyrazine hydrochloride salts are a critical class of heterocyclic compounds frequently utilized as intermediates and active pharmaceutical ingredients (APIs) in drug development. A significant challenge in their laboratory handling is their inherent hygroscopicity—the tendency to readily absorb moisture from the atmosphere. This moisture uptake can lead to a cascade of issues, including caking, deliquescence, inaccurate weighing, chemical degradation, and altered crystalline form, all of which compromise experimental reproducibility and product stability.[1][2][3][4] This guide provides a comprehensive framework for understanding and managing the challenges associated with hygroscopic pyrazine hydrochloride salts, offering detailed protocols and best practices to ensure the integrity of these sensitive materials from storage to reaction.

The Challenge of Hygroscopicity in Pyrazine Salts

Hygroscopicity is the property of a substance to attract and hold water molecules from the surrounding environment.[5] For crystalline solids like pyrazine hydrochloride salts, this process is governed by the ambient relative humidity (RH).

A critical threshold is the Deliquescence Relative Humidity (DRH) , the RH at which a salt will absorb enough atmospheric moisture to dissolve and form a saturated aqueous solution.[6] Conversely, the Efflorescence Relative Humidity (ERH) is the point at which a hydrated salt will lose its water of crystallization and recrystallize.[6] The cyclic process of absorbing and losing water can severely alter the material's physical and chemical properties.[6]

Consequences of Uncontrolled Moisture Exposure:

• Inaccurate Stoichiometry: Weighing a hygroscopic compound in an uncontrolled environment leads to the inclusion of an unknown mass of water, resulting in significant errors in molar calculations and reaction stoichiometry.[6]

• Physical Changes: Initial moisture uptake leads to clumping and caking, making the powder difficult to handle and dispense.[2][4] At higher humidity, the salt may fully deliquesce into a corrosive saline puddle.[5][6]

• Chemical Degradation: The presence of water can facilitate hydrolysis or other degradation pathways, compromising the chemical purity of the salt.[3][4]

• Altered Crystal Form: Moisture can induce changes in the crystalline structure of the material, which can impact its solubility, bioavailability, and stability, a critical concern in pharmaceutical development.[3][7]

Foundational Strategy: Environmental Control

The cornerstone of handling hygroscopic salts is the rigorous control of the immediate laboratory environment. Fluctuations in humidity can introduce variability into experimental results, hindering reproducibility.[8] The primary goal is to handle the salt in an environment with an RH maintained below its critical ERH/DRH value.

Environmental Control Level	Application	Rationale
Glove Box / Isolator	Ideal for highly sensitive or deliquescent salts.	Provides a controlled, low-humidity inert atmosphere (e.g., Nitrogen or Argon), offering the highest level of protection from moisture and oxygen.[2]
Dehumidified Room	Suitable for routine handling of moderately hygroscopic salts.	HVAC systems with integrated dehumidifiers can maintain a consistent, low-humidity environment, protecting materials during active work.[8][9]
Glove Bag	A cost-effective alternative for occasional use.	A portable, sealed bag that can be purged with an inert gas, creating a temporary controlled atmosphere for sensitive transfers.[2]
Desiccator Cabinet	For storage only, not for active handling.	Maintains a dry micro-environment for short to long-term storage using desiccants.[5]

Core Protocols for Handling Hygroscopic Pyrazine Hydrochloride Salts

Storage Protocol

Proper storage is the first line of defense against moisture contamination.

Step-by-Step Protocol:

• Select Appropriate Containers: Always use containers with airtight seals, such as those with screw caps lined with chemically inert material.[1][10]

• Incorporate Desiccants: Place desiccant pouches (e.g., silica gel, molecular sieves) inside the primary storage container, ensuring they do not directly contact the pyrazine salt.[11] For larger containers, desiccant bags can be suspended from the underside of the lid.[11]

• Secondary Containment: Place the primary sealed container inside a secondary container, such as a desiccator cabinet or a heat-sealable foil bag containing additional desiccant.[11][12] This provides an extra barrier against ambient humidity.

• Refrigeration/Freezing Considerations: Many pyrazine intermediates require cold storage.[13][14] If a refrigerated container is used, it must be allowed to equilibrate to room temperature before opening. Opening a cold container will cause atmospheric moisture to condense on the cold powder, compromising the material.[12]

• Inert Atmosphere: For exceptionally sensitive salts, after dispensing, flush the headspace of the container with a dry, inert gas like nitrogen or argon before sealing.[12]

Caption: Workflow for the proper storage of hygroscopic salts.

Weighing and Transfer Protocol

The weighing process is the point of greatest vulnerability to moisture uptake. The objective is to minimize exposure time while maximizing accuracy.[1]

Step-by-Step Protocol:

• Prepare the Environment: Perform all weighing operations inside a glove box or a low-humidity chamber whenever possible.[2][6] If not available, work quickly and efficiently in the open lab.

• Equilibrate the Sample: As per the storage protocol, ensure the sealed container is at ambient temperature before opening.[12]

• Use Appropriate Weighing Vessels: Use a glass vial with a cap or a low-static weighing boat. Tare the balance with the empty, capped vial.

• Rapid Transfer: Briefly open the main reagent bottle. Using a clean, dry spatula, quickly transfer an approximate amount of the pyrazine salt into the tared weighing vial. Immediately reseal both the reagent bottle and the weighing vial.

• Accurate Measurement: Record the mass of the capped vial containing the salt. The difference between this mass and the tare mass is the weight of your sample. This "weighing by difference" method minimizes the sample's exposure to air.

• Solvent Addition: For preparing solutions, add the anhydrous solvent directly to the pre-weighed salt in the vial using a syringe through a septum cap if possible. This avoids exposing the dry powder during the dissolution step.

• Direct-to-Flask Transfer: If transferring the solid directly to a reaction flask, do so under a positive pressure of inert gas. Ensure the flask is pre-dried and purged with nitrogen or argon.

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Application Notes and Protocols for the Functionalization of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine at the Chlorine Position

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the chemical modification of 2-chloro-3-(pyrrolidin-2-yl)pyrazine at the C2-position. The pyrazine scaffold is a privileged core in medicinal chemistry, and the ability to introduce diverse functionalities at the chlorine position is crucial for the exploration of chemical space in drug discovery programs. These application notes will delve into the principal methodologies for C-C and C-N bond formation, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). A strong emphasis is placed on the practical aspects of these transformations, including the selection of catalysts, ligands, bases, and solvents, with a special consideration for the electronic and steric influence of the pyrrolidin-2-yl substituent. The protocols provided are designed to be robust and adaptable, serving as a valuable resource for researchers engaged in the synthesis of novel pyrazine-based compounds.

Introduction

The pyrazine ring system is a fundamental heterocyclic motif present in a multitude of biologically active compounds and approved pharmaceuticals. Its unique electronic properties, including its electron-deficient nature and ability to act as a hydrogen bond acceptor, make it a highly sought-after scaffold in the design of novel therapeutic agents. The functionalization of the pyrazine core allows for the fine-tuning of a molecule's physicochemical properties, such as solubility, lipophilicity, and metabolic stability, as well as its pharmacodynamic profile.

2-Chloro-3-(pyrrolidin-2-yl)pyrazine is a versatile building block that offers a reactive handle at the C2 position for the introduction of a wide array of substituents. The chlorine atom can be displaced through various chemical transformations, enabling the synthesis of diverse libraries of compounds for biological screening. The adjacent pyrrolidin-2-yl group, being an electron-donating and sterically demanding substituent, significantly influences the reactivity of the C-Cl bond. Understanding these effects is paramount for the successful design and execution of synthetic strategies. This guide will provide detailed insights into the most effective methods for the functionalization of this important intermediate.

Synthesis of the Starting Material: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

A common synthetic route to 2-chloro-3-(pyrrolidin-2-yl)pyrazine involves a two-step procedure starting from the commercially available 2-amino-3-chloropyrazine.

Step 1: Synthesis of 2-Amino-3-chloropyrazine

A practical method for the preparation of 2-amino-3-chloropyrazine involves the direct chlorination of 3-aminopyridine with gaseous chlorine in the presence of a catalyst.[1]

Protocol: Chlorination of 3-Aminopyridine

• Materials: 3-aminopyridine, hydrochloric acid, ferric chloride hexahydrate, chlorine gas, sodium hydroxide, water.

• Procedure:

  • In a suitable reaction vessel, dissolve 3-aminopyridine (1.0 molar equivalent) in a 25-45% aqueous solution of hydrochloric acid (3-4 molar equivalents).

  • Add ferric chloride (1-8% by weight based on 3-aminopyridine) as a catalyst.[1]

  • Cool the mixture and introduce gaseous chlorine while maintaining the temperature between 15-50 °C.[1]

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS).

  • Upon completion, carefully neutralize the reaction mixture with a solution of sodium hydroxide to precipitate the product.

  • Filter the solid, wash with water, and dry to obtain 2-chloro-3-aminopyridine.

Step 2: Introduction of the Pyrrolidine Moiety

The pyrrolidine ring can be introduced via a nucleophilic aromatic substitution reaction on 2,3-dichloropyrazine or through a multi-step sequence from 2-amino-3-chloropyrazine. A plausible route from 2-amino-3-chloropyrazine would involve conversion to a more reactive intermediate, followed by reaction with a protected pyrrolidine derivative and subsequent deprotection. However, a more direct approach starts from 2,3-dichloropyrazine.

Protocol: Synthesis of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine (Generalized)

• Materials: 2,3-dichloropyrazine, (S)- or (R)-pyrrolidine (or a protected derivative), a suitable base (e.g., K₂CO₃, Et₃N), and a polar aprotic solvent (e.g., DMF, DMSO).

• Procedure:

  • To a solution of 2,3-dichloropyrazine (1.0 eq) in the chosen solvent, add the pyrrolidine derivative (1.0-1.2 eq) and the base (2.0-3.0 eq).

  • Heat the reaction mixture at a temperature ranging from 80 to 120 °C.

  • Monitor the reaction for the formation of the monosubstituted product. The second substitution is generally slower, allowing for selective synthesis of the desired compound.

  • Upon completion, cool the reaction, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 2-chloro-3-(pyrrolidin-2-yl)pyrazine.

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are among the most powerful and versatile tools for the formation of carbon-carbon and carbon-nitrogen bonds. For a substrate like 2-chloro-3-(pyrrolidin-2-yl)pyrazine, where the chlorine is attached to an electron-rich pyrazine ring (due to the electron-donating pyrrolidinyl group), the choice of catalyst and ligand is critical to overcome the slower oxidative addition step.[2][3]

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling enables the formation of a C-C bond between the pyrazine core and various aryl, heteroaryl, or vinyl groups. The presence of the electron-donating pyrrolidinyl group can deactivate the chloropyrazine towards oxidative addition, often necessitating more active catalyst systems.[2]

Causality Behind Experimental Choices:

• Catalyst: While Pd(PPh₃)₄ can be effective for some activated chloropyrazines, for electron-rich substrates, more robust catalysts are required.[2] Pre-catalysts like XPhos-Pd-G2 or catalysts formed in situ from Pd(OAc)₂ or Pd₂(dba)₃ with bulky, electron-rich phosphine ligands are often more successful.[4][5][6]

• Ligand: Bulky, electron-rich biaryl phosphine ligands such as XPhos, SPhos, and RuPhos are highly effective in promoting the oxidative addition of the C-Cl bond and facilitating the overall catalytic cycle.[4][5]

• Base: A base is required to activate the boronic acid for transmetalation.[7] Inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used in a mixed solvent system with water.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DME) and water is typically employed to dissolve both the organic substrate and the inorganic base.

Experimental Protocol: Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Quantitative Data for Suzuki-Miyaura Coupling of Chloropyrazines

Substrate	Boronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Chloropyrazine	Phenylboronic acid	[Pd(L)(PPh₃)]	K₂CO₃	Toluene/H₂O	100	12	>95	[8]
3-Chloro-2,5-dimethylpyrazine	2-Naphthylboronic acid	PdCl₂(dppf)	K₂CO₃	DME/H₂O	80	72	61	[2]
2-Chloro-3-aminopyridine	2-Methylphenylboronic acid	Pd(Amphos)₂Cl₂	K₂CO₃	-	90	5	79	[9]

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide range of primary and secondary amines. Similar to the Suzuki coupling, the electron-rich nature of the substrate requires a highly active catalytic system.

Causality Behind Experimental Choices:

• Catalyst/Ligand: The choice of ligand is crucial. Bulky, electron-rich phosphine ligands are essential for activating the C-Cl bond. Standard ligands like PPh₃ are often ineffective. Sterically hindered biarylphosphine ligands (e.g., RuPhos, BrettPhos, DavePhos) are commonly used.[4]

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is the most common and effective base. For base-sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ can be used, but this may require a more active catalyst system and higher temperatures.

• Solvent: Dry, degassed solvents such as toluene, 1,4-dioxane, or THF are typically used.

Experimental Protocol: Buchwald-Hartwig Amination

• Materials: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, desired amine, palladium pre-catalyst (e.g., RuPhos-Pd-G3) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., RuPhos), a strong base (e.g., NaOtBu), and an anhydrous, degassed solvent (e.g., toluene).

• Procedure:

  • In a glovebox or under an inert atmosphere, add the 2-chloro-3-(pyrrolidin-2-yl)pyrazine (1.0 eq), the amine (1.1-1.5 eq), the palladium catalyst/pre-catalyst (1-5 mol%), the ligand (if necessary, 2-10 mol%), and the base (1.5-2.0 eq) to a dry reaction vessel.

  • Add the anhydrous, degassed solvent.

  • Seal the vessel and heat the reaction mixture with stirring at a temperature typically ranging from 80 to 110 °C.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, quench with water, and extract with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify the product by column chromatography.

Caption: Simplified Buchwald-Hartwig amination cycle.

Sonogashira Coupling: C-C Bond Formation with Alkynes

The Sonogashira coupling allows for the introduction of alkyne moieties, which are valuable functional groups for further transformations in medicinal chemistry. This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst.[10][11]

Experimental Protocol: Sonogashira Coupling

• Materials: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, terminal alkyne, palladium catalyst (e.g., Pd(PPh₃)₂Cl₂), copper(I) iodide (CuI), a base (e.g., Et₃N or DIPA), and a solvent (e.g., THF or DMF).

• Procedure:

  • To a degassed solution of 2-chloro-3-(pyrrolidin-2-yl)pyrazine (1.0 eq) and the terminal alkyne (1.2-1.5 eq) in the chosen solvent, add the palladium catalyst (1-5 mol%), CuI (2-10 mol%), and the amine base.

  • Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) under an inert atmosphere.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, filter the reaction mixture to remove any solids, and concentrate the filtrate.

  • Purify the crude product by column chromatography.

Quantitative Data for Sonogashira Coupling of Chloropyrazines

Substrate	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Chloropyrazine	Phenylacetylene	[Pd(allyl)Cl]₂/PPh₃	Et₃N	THF	RT	>95	[2]
N-(3-Chloropyrazin-2-yl)methanesulfonamide	Various Acetylenes	Pd(PPh₃)₂Cl₂/CuI	Et₃N	DMF	80	41-67	[2]

Other Cross-Coupling Reactions

• Stille Coupling: This reaction involves the coupling of the chloropyrazine with an organotin reagent. It is highly versatile due to the stability of organostannanes and its tolerance to a wide range of functional groups.[2][12]

• Heck Coupling: This reaction forms a C-C bond between the chloropyrazine and an alkene. The reaction conditions can influence the product distribution.[2]

• Cyanation: The introduction of a nitrile group can be achieved through palladium-catalyzed cyanation using a cyanide source like Zn(CN)₂ or KCN.[13]

Part 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrazine ring facilitates nucleophilic aromatic substitution (SNAr), where the chlorine atom is displaced by a nucleophile. The reaction proceeds through a Meisenheimer-like intermediate, and its rate is influenced by the nature of the nucleophile and the substituents on the pyrazine ring.[14] The electron-donating pyrrolidinyl group at the 3-position may decrease the reactivity of the 2-chloro position towards SNAr compared to an unsubstituted chloropyrazine.

Amination

Direct displacement of the chlorine with amines is a straightforward method for introducing nitrogen-based functionalities.

Experimental Protocol: SNAr with Amines

• Materials: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, desired primary or secondary amine, a base (optional, e.g., K₂CO₃), and a high-boiling polar aprotic solvent (e.g., DMSO, NMP) or alcohol (e.g., n-butanol).

• Procedure:

  • Combine 2-chloro-3-(pyrrolidin-2-yl)pyrazine (1.0 eq) and an excess of the amine (2-5 eq) in the chosen solvent.

  • If the amine is used as its salt, add a base to liberate the free amine.

  • Heat the reaction mixture at an elevated temperature (100-150 °C). Microwave irradiation can also be employed to accelerate the reaction.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction mixture, dilute with water, and extract the product with an organic solvent.

  • Wash, dry, and concentrate the organic phase.

  • Purify the product by column chromatography or recrystallization.

Thiolation

Thiols are excellent nucleophiles for SNAr reactions, allowing for the synthesis of thioether derivatives. These reactions often proceed under milder conditions compared to amination.[15][16]

Experimental Protocol: SNAr with Thiols

• Materials: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, desired thiol, a base (e.g., K₂CO₃, NaH), and a polar solvent (e.g., DMF, THF).

• Procedure:

  • To a solution of the thiol (1.1-1.5 eq) in the chosen solvent, add the base to generate the thiolate in situ.

  • Add the 2-chloro-3-(pyrrolidin-2-yl)pyrazine (1.0 eq) to the thiolate solution.

  • Stir the reaction at room temperature or with gentle heating.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract with an organic solvent.

  • Wash, dry, and concentrate the organic layer.

  • Purify the product by column chromatography.

Conclusion

The functionalization of 2-chloro-3-(pyrrolidin-2-yl)pyrazine at the chlorine position offers a gateway to a vast chemical space of novel pyrazine derivatives with potential applications in drug discovery and materials science. This guide has detailed the most pertinent synthetic methodologies, including a range of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. The provided protocols, along with the rationale behind the selection of reaction components, are intended to empower researchers to efficiently synthesize and explore the structure-activity relationships of this important class of compounds. The choice of the optimal synthetic route will depend on the desired functionality to be introduced, the scale of the reaction, and the available resources. Careful consideration of the electronic and steric effects of the pyrrolidin-2-yl substituent is key to achieving high yields and purity in these transformations.

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• Royal Society of Chemistry. (2026). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. [Link]

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• 1. US3838136A - Preparation of 2-chloro-3-aminopyridine - Google Patents [patents.google.com]
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• 3. uwindsor.ca [uwindsor.ca]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nasc.ac.in [nasc.ac.in]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Suzuki Coupling [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Palladium Catalyst for the Suzuki-Miyaura Coupling of Heteroaryl Chlorides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Sonogashira Coupling [organic-chemistry.org]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. Stille reaction - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Room-Temperature Nucleophilic Aromatic Substitution of 2‑Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing racemization of the pyrrolidine-2-yl center during synthesis

Welcome, Researchers. This guide is designed to serve as a technical resource for scientists and professionals in drug development and synthetic chemistry. Here, we address the persistent challenge of maintaining the stereochemical integrity of the pyrrolidine-2-yl center during synthesis. Our goal is to provide not just solutions, but a deep understanding of the underlying mechanisms to empower you to troubleshoot and optimize your synthetic routes effectively.

Frequently Asked Questions (FAQs)

Q1: What is racemization, and why is it a critical issue for syntheses involving a pyrrolidine-2-yl center?

A1: Racemization is the process by which an enantiomerically pure substance is converted into a mixture of equal parts of both enantiomers (a racemate). The pyrrolidine-2-yl moiety, commonly derived from L-proline, is a privileged scaffold in numerous FDA-approved drugs and biologically active molecules.[1][2] The specific three-dimensional arrangement (stereochemistry) at the C2 position (the α-carbon) is often essential for its biological function, such as binding to a target enzyme or receptor.

The conversion of the desired L-enantiomer to the undesired D-enantiomer can lead to a product with significantly reduced efficacy, altered pharmacological properties, or even undesired toxicity.[3] Since the resulting epimers often have very similar physical properties, their separation can be difficult and costly, making prevention the most critical strategy.[3]

Q2: What is the primary chemical mechanism that causes racemization at the pyrrolidine-2-yl stereocenter during amide bond formation?

A2: The loss of stereochemical integrity at the α-carbon of an N-protected pyrrolidine-2-carboxylic acid derivative primarily occurs during the carboxyl group activation step required for amide bond formation.[3] There are two main pathways for this racemization:

• Oxazolone Formation (Most Common): The activated carboxylic acid, particularly with N-acyl protecting groups, can cyclize intramolecularly to form a 5(4H)-oxazolone intermediate. The α-proton of this oxazolone is highly acidic and can be easily abstracted by a base. Subsequent re-protonation can occur from either face of the planar intermediate, leading to a mixture of L and D enantiomers.[3][4]

• Direct Enolization: A base can directly abstract the acidic α-proton from the activated carboxylic acid derivative to form an enolate. This pathway is less common for standard amino acids but can be a factor, especially with highly activated esters or under strongly basic conditions.[3]

The rigid, cyclic structure of proline makes it somewhat less susceptible to racemization via the oxazolone pathway than many other amino acids, but the risk remains significant, particularly under suboptimal conditions.

Mechanism of Racemization via Oxazolone Formation.

Q3: How do common reaction conditions like solvent, temperature, and base selection influence the rate of racemization?

A3: The choice of reaction conditions is paramount for preserving stereochemical integrity.

• Solvent: Polar aprotic solvents like N,N-Dimethylformamide (DMF) can stabilize the charged intermediates involved in racemization, thereby increasing the risk. Less polar solvents such as Dichloromethane (DCM) are often preferred as they can suppress this side reaction.[5][6]

• Temperature: Higher temperatures accelerate all reaction rates, including the rate of racemization.[3] While elevated temperatures or microwave irradiation can be useful for driving sterically hindered couplings, they should be used with caution and only after other methods have failed. It is always recommended to perform couplings at room temperature or below if possible.[5]

• Base: Tertiary amines are frequently used during coupling reactions to neutralize acid salts or to act as a proton scavenger. The basicity and steric hindrance of the base are critical.[4] Strong, sterically unhindered bases can readily abstract the α-proton, promoting racemization. N-methylmorpholine (NMM) is often a better choice than N,N-diisopropylethylamine (DIEA) due to its lower basicity. For very sensitive substrates, a highly hindered base like 2,4,6-collidine may be considered.[4]

Q4: How can I accurately detect and quantify the extent of racemization in my product?

A4: Quantifying the enantiomeric purity of your final product is a critical validation step. The most common methods include:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard. By using a chiral stationary phase (CSP), the two enantiomers can be separated and quantified based on their peak areas.

• Gas Chromatography (GC): The product can be derivatized with a chiral reagent to form diastereomers, which can then be separated on a standard GC column.

• NMR Spectroscopy: Using a chiral solvating agent or a chiral lanthanide shift reagent can induce different chemical shifts for the enantiomers, allowing for quantification by integration.

A general protocol for analysis is provided in the "Experimental Protocols" section below.

Troubleshooting Guide: Common Issues & Solutions

Problem 1: High levels of the D-enantiomer are detected after an amide coupling reaction.

Underlying Cause: This is the most common manifestation of racemization and is almost always linked to the choice of coupling reagents and additives used during the carboxyl activation step.[3] The combination of a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) with 1-hydroxybenzotriazole (HOBt) in a polar solvent like DMF is particularly known to promote racemization of proline and its derivatives.[5][7]

Solutions & Mitigation Strategies:

• Re-evaluate Your Coupling Reagent/Additive System:

  • Avoid HOBt with Carbodiimides in DMF: This combination is a frequent culprit. If you must use a carbodiimide, consider using it in DCM without an additive or switching the additive.[5][7]

  • Switch to Uronium/Aminium or Phosphonium Reagents: Reagents like HATU, HCTU, and PyAOP are generally more efficient and less prone to causing racemization.[5][8]

  • Use OxymaPure® as an Additive: Ethyl 2-cyano-2-(hydroximino)acetate (OxymaPure®) is an excellent, non-explosive alternative to HOBt and HOAt. It provides high coupling efficiency with very low levels of racemization when used with carbodiimides.[5][9][10]

• Control the Reaction Environment:

  • Use Dichloromethane (DCM): If compatible with your substrate's solubility, switch from DMF to DCM to disfavor the racemization pathway.

  • Minimize Pre-activation Time: Avoid long periods between activating the carboxylic acid and adding the amine component, as the activated species is most vulnerable to racemization.[5]

Data Summary: Impact of Coupling Reagents on Proline Racemization

Coupling Reagent	Additive	Solvent	% D-Isomer (Epimerization)	Reference
DIC	HOBt	DMF	High	[5][7]
DIC	—	DCM	Low	[5]
HCTU	—	DMF	Low	[5]
COMU	—	DMF	Low	[5]
PyAOP	—	DMF	Very Low	[5]

Note: The exact percentage of racemization is sequence-dependent. This table provides a general comparison.

Problem 2: I'm observing significant chain termination and a diketopiperazine (DKP) impurity, especially when proline is at or near the C-terminus.

Underlying Cause: This issue is common in solid-phase peptide synthesis (SPPS). When a dipeptide with a C-terminal proline (or another secondary amine) is attached to the resin, the N-terminal amine can attack the ester linkage to the resin, forming a stable six-membered diketopiperazine (DKP) ring. This cleaves the peptide from the resin, terminating the synthesis prematurely.[5]

Solutions & Mitigation Strategies:

• Choose the Right Resin: Utilize a 2-chlorotrityl chloride (2-CTC) resin. The extreme steric bulk of the 2-chlorotrityl group effectively shields the ester linkage from intramolecular attack, thus hindering DKP formation.[5]

• Use a Pre-formed Dipeptide: Instead of coupling the first two amino acids sequentially, synthesize the dipeptide in solution first and then couple it to the resin as a single unit. This bypasses the vulnerable dipeptide-resin intermediate altogether.[11]

• For Boc-Based Synthesis: Employ in situ neutralization protocols, which can suppress the formation of DKPs.[11]

Competition between DKP formation and chain elongation.

Problem 3: My synthesis involves a non-proline 2-substituted pyrrolidine. Do the same principles for preventing racemization apply?

A3: Absolutely. While proline is the most common chiral building block in this class, the fundamental principles of racemization apply to any chiral pyrrolidine-2-carboxylic acid or related derivative where the stereocenter is α to an activating carboxyl group. The susceptibility to racemization will depend on the nature of the N-substituent and any other ring substituents, but the core strategies remain the same:

• Careful selection of coupling reagents (preferring uronium/phosphonium types or using OxymaPure® with carbodiimides).

• Use of non-polar solvents like DCM where possible.

• Maintaining low reaction temperatures.

• Judicious choice of base.

Syntheses of pyrrolidine-containing drugs such as Captopril, Raclopride, and Anisomycin all require careful control of stereochemistry.[12]

Experimental Protocols

Protocol 1: General Procedure for Low-Racemization Amide Coupling

This protocol outlines a standard procedure for coupling an N-protected pyrrolidine-2-carboxylic acid derivative to an amine using HCTU, a reagent known for low racemization.

• Preparation: In a clean, dry flask under an inert atmosphere (N₂ or Ar), dissolve the N-protected pyrrolidine-2-carboxylic acid (1.0 eq) in anhydrous DCM or DMF.

• Addition of Base: Add N-methylmorpholine (NMM) (2.0 eq).

• Activation: Add HCTU (1.0 eq) to the solution and stir for 2-5 minutes at room temperature. A color change may be observed.

• Coupling: Add the amine component (1.1 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS. Typical reaction times are 1-4 hours.

• Workup: Upon completion, dilute the reaction with an appropriate organic solvent (e.g., ethyl acetate) and wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Analysis of Enantiomeric Purity by Chiral HPLC

This protocol provides a general workflow for determining the D/L ratio of a pyrrolidine-containing product. The specific column and mobile phase must be optimized for each compound.

• Sample Preparation: Prepare a standard solution of your purified compound in the mobile phase at a concentration of approximately 1 mg/mL. If available, prepare a sample of the racemic mixture to confirm peak identification.

• Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak® IA, IB, IC) are often a good starting point.

• Method Development:

  • Start with a simple mobile phase, such as a mixture of hexane/isopropanol or hexane/ethanol for normal-phase chromatography.

  • Run an isocratic elution and adjust the ratio of the solvents to achieve baseline separation of the two enantiomers.

  • Ensure the run time is sufficient for both peaks to elute.

• Analysis: Inject the sample of your synthesized product.

• Quantification: Integrate the peak areas for both the L-enantiomer (typically the major peak) and the D-enantiomer. Calculate the enantiomeric excess (% ee) or the percentage of the D-isomer.

Decision Workflow for Minimizing Racemization

A workflow for selecting a synthetic strategy.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). MDPI. Available at: [Link]

• Epimerisation in Peptide Synthesis. (2023). MDPI. Available at: [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. Available at: [Link]

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. (2022). Beilstein Journal of Organic Chemistry. Available at: [Link]

• Recent Advances in the Synthesis of Pyrrolidines. (2023). ResearchGate. Available at: [Link]

• Preparation method for pyrrolidine-2-carboxylic acid derivatives. Google Patents.

• Proline racemase. Wikipedia. Available at: [Link]

• A Method for the Racemization of 2-Methylpyrrolidine: A Histamine H3 Receptor Pharmacophore. (2014). ResearchGate. Available at: [Link]

• Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. (2022). PMC. Available at: [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PubMed. Available at: [Link]

• Synthesis of Enantiomerically Pure 2,2,3,4,5-Pentasubstituted Pyrrolidines by Phenylsulfanyl Migration. (2002). ACS Publications. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. (2023). ACS Publications. Available at: [Link]

• Process for resolving racemic mixtures of piperidine derivatives. Google Patents.

• Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. (1993). PubMed. Available at: [Link]

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. (2017). PMC. Available at: [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). ResearchGate. Available at: [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. (2023). PMC. Available at: [Link]

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. (2017). PMC. Available at: [Link]

• Pyrrole carboxamide introduction in the total synthesis of oroidin alkaloids. (2021). RSC Publishing. Available at: [Link]

• Mechanistic Studies on the Synthesis of Pyrrolidines and Piperidines via Copper-Catalyzed Intramolecular C–H Amination. (2017). PMC. Available at: [Link]

• Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. (1979). PubMed. Available at: [Link]

• Solvent effect on the racemization kinetics of d-2,2′-dimethoxybiphenyl-6,6′-dicarboxylic acid. (1998). ResearchGate. Available at: [Link]

• Racemization-free and scalable amidation of L-proline in organic media using ammonia and a biocatalyst only. (2022). RSC Publishing. Available at: [Link]

• Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

• Heterogeneous organocatalysis: the proline case. (2024). RSC Publishing. Available at: [Link]

• Studies on racemization kinetics of L-proline and L-histidine. (2007). ResearchGate. Available at: [Link]

• Solvent Effects on the Racemization of Optically Active Biphenyl Derivatives. (1982). SciSpace. Available at: [Link]

• Amino Acid-Protecting Groups. (2004). SciSpace. Available at: [Link]

• Process optimization for acid-amine coupling: a catalytic approach. (2022). Current Chemistry Letters. Available at: [Link]

• Planar transition-state of proline racemization facilitated by proline racemase. (2017). StackExchange. Available at: [Link]

• Amino Acid Racemization and the Preservation of Ancient DNA. (1996). Science. Available at: [Link]

• Ynamide Coupling Reagents: Origin and Advances. (2023). PMC. Available at: [Link]

• On-line racemization by high-performance liquid chromatography. (2004). ResearchGate. Available at: [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. One moment, please... [growingscience.com]
• 9. bachem.com [bachem.com]
• 10. luxembourg-bio.com [luxembourg-bio.com]
• 11. peptide.com [peptide.com]
• 12. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]

Technical Support Center: Palladium Remediation in Nitrogen-Rich Heterocycles

Welcome to the Technical Support Center for process chemists and drug development professionals. This guide provides advanced troubleshooting and validated methodologies for removing stubborn palladium (Pd) impurities from 2-Chloro-3-(pyrrolidin-2-yl)pyrazine and related nitrogen-rich active pharmaceutical ingredients (APIs).

Mechanistic Overview: The Chelation Challenge

Removing palladium from 2-Chloro-3-(pyrrolidin-2-yl)pyrazine is notoriously difficult due to the molecule's structural electronics. The compound features a pyrazine ring (two

hybridized nitrogens) and a pyrrolidine moiety (one hybridized secondary amine).

The Causality of Pd Retention: Palladium, particularly in the Pd(II) oxidation state, is a "soft" transition metal acid that forms highly stable thermodynamic complexes with nitrogenous bases. The spatial arrangement of the pyrazine and pyrrolidine nitrogens allows the API to act as a powerful bidentate ligand, forming a stable 5- or 6-membered chelate ring with the metal.

To successfully remediate the palladium, you must introduce a scavenger that possesses a higher thermodynamic binding affinity (

) for Pd than the API itself[1]. Sulfur-based ligands (e.g., thiols, dithiocarbamates, and dimercaptotriazines) act as softer bases than nitrogen, allowing them to outcompete the API and drive the equilibrium toward the scavenger-metal complex via chemisorption[2].

Scavenger Selection Matrix

The choice of scavenger dictates the success of the remediation. The following quantitative data summarizes the performance of industry-standard scavengers based on process research literature[3],[4].

Scavenger Type	Active Functional Group	Target Pd State	Optimal Solvents	Typical Loading	Expected Pd Reduction
SiliaMetS® Thiol	Silica-bound -SH	Pd(II)	EtOAc, THF, Toluene	4–8 mol eq.	> 95%
SiliaMetS® DMT	Dimercaptotriazine	Pd(II), Pd(0)	DMF, MeOH, EtOAc	4–8 mol eq.	> 98%
MP-TMT	Macroporous Polystyrene TMT	Pd(II), Pd(0)	DMF, DMSO, NMP	5–10 wt%	> 90%
Activated Carbon	N/A (Physisorption)	Pd(0) nanoparticles	Broad compatibility	10–20 wt%	Variable (50–80%)

Self-Validating Scavenging Protocol

To ensure reproducibility and trustworthiness, this protocol is designed as a self-validating system. Each phase includes analytical checkpoints to verify the thermodynamic displacement of palladium.

Workflow for thermodynamic palladium remediation in nitrogen-rich heterocycles.

Step-by-Step Methodology

Phase 1: Baseline Quantification

• Sample the crude 2-Chloro-3-(pyrrolidin-2-yl)pyrazine and analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS) to establish the baseline parts-per-million (ppm) of Pd[2].

Phase 2: Solvent Optimization 2. Dissolve the crude API in a moderately polar, non-coordinating solvent (e.g., Ethyl Acetate or 2-MeTHF) at a concentration of 10-20 volumes. Causality Check: Avoid highly coordinating solvents like Acetonitrile or Pyridine, as they will compete with the scavenger for the palladium binding sites.

Phase 3: Scavenger Introduction 3. Add 5–10 wt% (or 4–8 molar equivalents relative to the initial catalyst load) of a sulfur-based scavenger such as SiliaMetS® Thiol or DMT[4].

Phase 4: Kinetic Activation (Crucial Step) 4. Heat the suspension to 40–50°C and agitate for 4 to 12 hours. Causality Check: The API-Pd complex is kinetically stable at room temperature. Heating provides the necessary activation energy to break the API-metal bonds, allowing the thermodynamically favored Scavenger-Pd complex to form[4].

Phase 5: Isolation & Validation 5. Filter the heterogeneous mixture through a pad of Celite to remove the solid-supported scavenger. 6. Wash the filter cake with 2–3 volumes of warm solvent to recover any physisorbed API. 7. Concentrate the filtrate and submit for validation ICP-MS. If the Pd level is >10 ppm, proceed to the troubleshooting steps below.

Troubleshooting & FAQs

Q: I am experiencing significant product loss during the palladium scavenging step. How can I minimize this? A: Product loss in this specific compound is usually caused by the secondary amine of the pyrrolidine ring hydrogen-bonding with the free, acidic silanols on the silica backbone of the scavenger[2]. Solution: Switch to an end-capped silica scavenger, or transition to a macroporous polystyrene resin like MP-TMT, which lacks a silica backbone and performs exceptionally well in polar aprotic solvents[3]. Alternatively, adding 1% Triethylamine (TEA) to your solvent can saturate the acidic silanol sites without displacing the chelated palladium.

Q: The palladium levels dropped from 2500 ppm to 150 ppm but plateaued. Adding more scavenger doesn't help. Why? A: You are likely dealing with mixed palladium oxidation states. While Pd(II) is easily chelated by thiols, Pd(0) often precipitates as unreactive, colloidal nanoparticles during the reaction workup. Solution: Introduce a synergistic oxidant. Literature demonstrates that adding a catalytic amount of iodine (

) alongside the scavenger oxidizes the unreactive Pd(0) back to Pd(II). The newly formed Pd(II) is then rapidly and irreversibly captured by the sulfur ligands, often reducing final Pd levels to <1 ppm[3].

Q: Does the protecting group on the pyrrolidine ring affect palladium removal? A: Yes, drastically. If the pyrrolidine is unprotected (a free -NH), it acts as a powerful bidentate ligand alongside the pyrazine ring. If you Boc-protect the pyrrolidine prior to the cross-coupling step, the added steric bulk and the withdrawal of electron density from the nitrogen significantly lower the thermodynamic stability of the API-Pd complex. This makes post-reaction scavenging exponentially faster and more efficient.

Q: Can I use extraction instead of solid-supported scavengers? A: Yes, but it is often less efficient for nitrogen-rich heterocycles. If solid scavengers are not viable, you can attempt an acidic aqueous extraction. By lowering the pH, you protonate the pyrazine and pyrrolidine nitrogens, destroying their ability to coordinate with the metal. However, because 2-Chloro-3-(pyrrolidin-2-yl)pyrazine is highly water-soluble when protonated, you must use a specialized water-soluble metal scavenger (like N-acetylcysteine) in the aqueous phase before neutralizing and back-extracting the API into an organic solvent[5].

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Organic Process Research & Development - ACS Publications[Link]

• Towards a quantitative understanding of palladium metal scavenger performance: an electronic structure calculation approach RSC Publishing[Link]

• Removal of Palladium Nanoparticles from Polymer Materials ResearchGate[Link]

Sources

• 1. Towards a quantitative understanding of palladium metal scavenger performance: an electronic structure calculation approach - Dalton Transactions (RSC Publishing) DOI:10.1039/C3DT52282B [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Purification of Polar Pyrazine Amines

Status: Active Ticket ID: PPA-PUR-001 Assigned Specialist: Senior Application Scientist Subject: Overcoming retention loss, tailing, and solubility issues in aminopyrazine chromatography.

Executive Summary & Diagnostic Framework

Polar pyrazine amines present a "perfect storm" of purification challenges. Their electron-deficient ring makes them weak bases (pKa ~3.0–4.0), yet the exocyclic amines and ring nitrogens create high polarity and hydrogen-bonding potential.

Why Standard Methods Fail:

• Silica Tailing: The basic nitrogens interact strongly with acidic silanols (

  ) on standard silica, leading to peak tailing and irreversible adsorption.[1]

• C18 "Breakthrough": On standard acidic Reverse Phase (RP), these molecules are fully protonated and too polar to retain, eluting in the void volume.

• Volatility: Lower molecular weight aminopyrazines (e.g., 2-aminopyrazine) sublime easily, leading to product loss during rotary evaporation.

Use the following decision matrix to select your purification strategy:

Figure 1: Decision tree for selecting the optimal purification route based on physicochemical properties.

Technical Troubleshooting & Protocols

Issue 1: "My compound streaks across the entire column on Normal Phase."

Root Cause: Uncontrolled acid-base chemistry. Standard silica is slightly acidic (pH 5–6). Basic aminopyrazines protonate on the surface, acting like "Velcro" on the stationary phase.

The Fix: Amine-Deactivation Strategy You must neutralize the silica surface before and during the run.

Protocol A: The "TEA-Buffered" Silica Method

• Stationary Phase: High surface area silica (>700 m²/g recommended for resolution).[2][3]

• Mobile Phase Modifier: 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

  ).

• The Critical Step: You must pre-equilibrate the column with the basic modifier.

  • Flush column with 3 CV (Column Volumes) of Hexane + 1% TEA.

  • Run gradient: Hexane (+1% TEA) to Ethyl Acetate (+1% TEA).

  • Note: For very polar pyrazines, switch to DCM (+1% TEA) to MeOH (+1% TEA).

Expert Tip: If you cannot use TEA due to downstream coupling sensitivity, use Amine-functionalized silica cartridges (e.g., NH2-silica). These have a basic surface chemistry that naturally repels the amine, sharpening the peak without mobile phase additives [1].

Issue 2: "The product elutes in the void volume on Reverse Phase (C18)."

Root Cause: At standard LC pH (0.1% Formic Acid, pH ~2.7), the pyrazine nitrogen (pKa ~3.2) and exocyclic amines are fully protonated. The molecule becomes a highly polar cation with zero affinity for the hydrophobic C18 chains.

The Fix: pH Switching (The "Free Base" Technique) By raising the pH above the compound's pKa (typically > pH 8), you force the molecule into its neutral (free base) state, significantly increasing hydrophobicity and retention.

Protocol B: High-pH Reverse Phase

• Column: pH-stable C18 or Polymer-based RP column (Must be rated to pH 10–11).

• Buffer Preparation:

  • Solvent A: 10 mM Ammonium Bicarbonate (pH 10) in Water.

  • Solvent B: Acetonitrile (ACN).[1]

• Gradient: 0–5% B hold (2 min)

  5–40% B over 15 min.

• Why it works: Deprotonation exposes the lipophilic pyrazine ring to the C18 stationary phase.

Comparative Retention Data (Simulated):

Condition	Species State	Predicted Retention ( )	Peak Shape
pH 2.7 (Formic Acid)	Cationic ( )	< 0.5 (Void)	Sharp but unretained
pH 7.0 (Neutral)	Mixed	1.0 – 2.0	Broad/Tailing
pH 10.0 ( )	Neutral ( )	5.0 – 8.0	Symmetrical

Reference: Agilent Technical Notes on pH control in RP-HPLC [2].

Issue 3: "My compound is too polar for C18 but insoluble in DCM."

Root Cause: The compound is "hyper-polar." It prefers water over organic solvents, making it invisible to Normal Phase and unretainable on Reverse Phase.

The Fix: HILIC (Hydrophilic Interaction Liquid Chromatography) HILIC creates a water-rich layer on the surface of a polar stationary phase.[4] Analytes partition into this aqueous layer.

Protocol C: HILIC Setup

• Stationary Phase: Bare Silica, Diol, or Zwitterionic phases.

• Mobile Phase:

  • Solvent A: Acetonitrile (The "Weak" solvent in HILIC).

  • Solvent B: 10 mM Ammonium Acetate in Water (pH 5.8) (The "Strong" solvent).

• Gradient: Reverse Gradient! Start at 95% ACN and ramp down to 60% ACN (increasing water content elutes the compound).

• Sample Loading: This is critical. Do NOT load in water. Load in 100% ACN or DMF. If insoluble, use "Dry Loading" (adsorb crude onto Celite/Silica, dry, and pack into a pre-column) [3].

Figure 2: HILIC mechanism showing the partitioning of polar pyrazines into the water-rich layer on the silica surface.

Frequently Asked Questions (FAQs)

Q: I lost half my mass after rotary evaporation. Where did it go? A: Many aminopyrazines (especially mono-substituted ones like 2-aminopyrazine) are volatile and sublime under high vacuum/heat.

• Solution: Do not heat the water bath > 30°C. Stop evaporation when the solvent volume is low but not dry. If possible, form the HCl salt before evaporation (add 1M HCl in ether) to render it non-volatile.

Q: Can I use SCX (Strong Cation Exchange) cartridges? A: Yes, this is an excellent "Catch and Release" method for cleanup.

• Load crude mixture in MeOH/Water (pH < 4). The amine binds to the sulfonic acid resin.

• Wash with MeOH to remove non-basic impurities.

• Elute with 2M Ammonia in MeOH . The ammonia displaces the pyrazine.

• Validation: This typically yields >95% purity for basic amines without running a full column [4].

Q: My peaks are splitting on the HILIC column. A: This is usually a solvent mismatch. If you inject a sample dissolved in water onto a HILIC column (which is equilibrated in 95% ACN), the water slug disrupts the partitioning layer.

• Solution: Dissolve sample in 50:50 ACN:Water or use Dry Loading (Celite) [5].

References

• Biotage. (2023).[5] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Agilent Technologies. (2021). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Teledyne ISCO. (2018). HILIC Purification Strategies for Flash Chromatography. Retrieved from [Link]

• Buchi. (2024). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ablelab.eu [ablelab.eu]
• 4. longdom.org [longdom.org]
• 5. biotage.com [biotage.com]

Stability of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under basic conditions

Stability and Handling Under Basic Conditions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-Chloro-3-(pyrrolidin-2-yl)pyrazine. Due to the limited direct stability data for this specific molecule, this resource synthesizes information based on fundamental chemical principles governing its constituent moieties: the chloropyrazine ring and the pyrrolidine substituent. The focus is on predicting potential stability issues under basic conditions and providing actionable troubleshooting and experimental validation protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under basic conditions?

A1: Based on the principles of heterocyclic chemistry, 2-Chloro-3-(pyrrolidin-2-yl)pyrazine is predicted to have limited stability in the presence of strong bases. The molecule's reactivity is primarily dictated by the electron-deficient nature of the pyrazine ring, which is further activated towards nucleophilic attack by the presence of the chlorine atom.

The primary points of reactivity under basic conditions are:

• The Chloropyrazine Ring: The chlorine atom on the pyrazine ring is susceptible to nucleophilic aromatic substitution (SNAr).[1][2] The pyrazine ring's nitrogen atoms withdraw electron density, making the carbon atom attached to the chlorine electrophilic and prone to attack by nucleophiles, including hydroxide ions or other basic species.[2][3] This reactivity is a cornerstone of pyrazine chemistry for functionalization.[1][4]

• The Pyrrolidine N-H Group: The secondary amine of the pyrrolidine ring is itself basic and can be deprotonated under sufficiently strong basic conditions. While the pyrrolidine ring itself is generally stable, its nitrogen atom is nucleophilic and can participate in side reactions if not protected.[5]

Q2: What are the most likely degradation pathways in a basic medium?

A2: The two most probable degradation or reaction pathways are:

• Hydrolysis of the Chloro Group: The most likely reaction is the displacement of the chloride by a hydroxide ion (if in an aqueous basic solution) or another base to form the corresponding 2-hydroxy-3-(pyrrolidin-2-yl)pyrazine. This is a classic SNAr reaction.[1][2][6] The rate of this hydrolysis is expected to increase with the strength of the base and temperature.

• Intermolecular Reactions: If the pyrrolidine nitrogen is deprotonated, it could potentially act as a nucleophile, leading to intermolecular self-condensation or polymerization, especially at elevated temperatures.

Q3: Which types of bases should I be most cautious with?

A3: Caution is advised with the following:

• Strong Inorganic Bases: Hydroxides (e.g., NaOH, KOH, LiOH) in aqueous or alcoholic solvents will likely lead to rapid hydrolysis of the chloro group.[7]

• Bulky and Non-Nucleophilic Organic Bases: While bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or phosphazene bases are very strong, their non-nucleophilic nature might favor deprotonation of the pyrrolidine N-H without immediate substitution at the chloro-position. However, this can still lead to downstream side reactions.

• Amine Bases: Tertiary amines like triethylamine (Et₃N) or DIPEA (N,N-Diisopropylethylamine) are generally used as proton scavengers and are less likely to displace the chloride directly. However, they can still promote degradation over long reaction times or at high temperatures.

Q4: What are the recommended storage and handling conditions to ensure stability?

A4: To maximize shelf-life and prevent degradation, 2-Chloro-3-(pyrrolidin-2-yl)pyrazine should be:

• Stored in a cool, dry place, away from heat and moisture.

• Kept under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with atmospheric moisture.

• Stored away from strong bases and acids.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under basic conditions.

Issue 1: My reaction mixture is turning dark brown or black.

• Possible Cause: This often indicates decomposition or polymerization. The electron-deficient pyrazine ring can be susceptible to complex side reactions once the primary degradation pathways are initiated.

• Troubleshooting Steps:

  • Lower the Temperature: Many degradation pathways are accelerated by heat. Running the reaction at a lower temperature (e.g., 0 °C or even -78 °C) can significantly reduce the rate of decomposition.

  • Use a Weaker Base: If the goal is simply to scavenge acid, consider using a weaker, non-nucleophilic base like sodium bicarbonate or potassium carbonate, especially in a biphasic system.

  • Ensure an Inert Atmosphere: Oxygen can sometimes participate in degradation pathways of electron-rich intermediates that might form. Ensure the reaction is properly de-gassed and maintained under nitrogen or argon.

Issue 2: My TLC/LC-MS analysis shows multiple unexpected spots/peaks.

• Possible Cause: This is a strong indicator of degradation. The main unexpected peak is likely the hydrolyzed product, 2-hydroxy-3-(pyrrolidin-2-yl)pyrazine. Other spots could be dimers or other byproducts.

• Troubleshooting Steps:

  • Identify the Byproduct: If possible, isolate and characterize the major byproduct. An accurate mass from LC-MS can often quickly confirm if it is the hydrolysis product (mass of starting material - Cl + OH).

  • Perform a Control Experiment: Run the reaction without your primary substrate but with 2-Chloro-3-(pyrrolidin-2-yl)pyrazine and the base. This will help confirm that the observed instability is due to the basic conditions themselves.

  • Change the Base/Solvent System: The choice of base and solvent is critical. For instance, using a non-nucleophilic base in an aprotic solvent (like triethylamine in THF) will be much less likely to cause hydrolysis than using sodium hydroxide in methanol.

Issue 3: I am getting a low yield in a reaction where the pyrrolidine nitrogen is the nucleophile (e.g., acylation or alkylation).

• Possible Cause: There is a competition between the desired reaction at the pyrrolidine nitrogen and the degradation of the chloropyrazine ring. The base used to deprotonate the pyrrolidine may also be attacking the ring.

• Troubleshooting Steps:

  • Protecting Group Strategy: Consider protecting the pyrrolidine nitrogen (e.g., as a Boc-carbamate) before performing reactions that require basic conditions and are not intended to involve the pyrrolidine N-H.

  • Choice of Base: Use a base that is just strong enough to deprotonate the pyrrolidine but is sterically hindered or non-nucleophilic to minimize attack on the pyrazine ring. Examples include proton sponge or lithium diisopropylamide (LDA) at low temperatures.

  • Order of Addition: Add the base slowly to a cooled solution of the substrate and the electrophile. This keeps the concentration of the deprotonated, highly reactive species low at any given time.

Visualizing Potential Degradation

The following diagram illustrates the primary predicted degradation pathway of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under aqueous basic conditions.

Caption: Predicted S_NAr hydrolysis pathway.

Experimental Protocol: Forced Degradation Study

Given the lack of published data, it is highly recommended that researchers perform a forced degradation study to understand the stability of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under their specific experimental conditions.

Objective: To determine the rate and extent of degradation of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine under various basic conditions.

Materials:

• 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

• Selection of bases (see table below)

• Appropriate solvents (e.g., Water, Methanol, THF, Acetonitrile)

• Internal standard for analytical analysis (e.g., a stable compound with a distinct retention time, like naphthalene or biphenyl)

• TLC plates, HPLC or LC-MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine and an internal standard at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile).

• Reaction Setup: In separate vials, add a known volume of the stock solution. Add the base and solvent according to the conditions outlined in the table below.

• Time Points: Allow the reactions to proceed at the specified temperature. At various time points (e.g., 0, 1h, 4h, 8h, 24h), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by neutralizing it with a dilute acid solution (e.g., 0.1 M HCl) to prevent further degradation.

• Analysis: Analyze the quenched samples by TLC, HPLC, or LC-MS. Compare the peak area of the starting material relative to the internal standard at each time point to determine the percentage of compound remaining.

Recommended Screening Conditions:

Condition No.	Base (Equivalents)	Solvent	Temperature	Purpose
1 (Control)	None	Acetonitrile/Water (1:1)	Room Temp	Baseline Stability
2	1 M NaOH (2 eq.)	Water	Room Temp	Strong Aqueous Base
3	1 M NaOH (2 eq.)	Water	50 °C	Accelerated Hydrolysis
4	K₂CO₃ (2 eq.)	Acetonitrile/Water (1:1)	Room Temp	Mild Inorganic Base
5	Triethylamine (2 eq.)	Acetonitrile	Room Temp	Common Organic Base
6	Triethylamine (2 eq.)	Acetonitrile	50 °C	Accelerated Organic Base

Data Interpretation:

By plotting the percentage of remaining 2-Chloro-3-(pyrrolidin-2-yl)pyrazine against time for each condition, you can establish a stability profile and make informed decisions about the appropriate reaction conditions for your synthesis.

Troubleshooting Workflow

This diagram provides a logical flow for diagnosing stability issues.

Caption: A decision tree for troubleshooting stability.

References

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• MDPI. (2024, December 4). Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. Retrieved from [Link]

• ACS Publications. (2021, June 14). N Basicity of Substituted Fullero/pyrrolidines According to DFT/TD-DFT Calculations and Chemical Thermodynamics. The Journal of Physical Chemistry A. Retrieved from [Link]

• ResearchGate. (n.d.). A green and efficient hydrolysis of methyl 5-chloropyrazine-2-carboxylate to 5-chloro- pyrazine-2-carboxylic acid. Retrieved from [Link]

• ACS Publications. (n.d.). Nucleophilic Substitution at the Pyridazine Ring Carbons. I. Synthesis of Iodopyridazines. The Journal of Organic Chemistry. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). A green and efficient hydrolysis of met. JOCPR. Retrieved from [Link]

• PMC. (2021, January 25). In silico assessment and sonochemical synthesis of 2-alkynyl 3-chloropyrazines as prospective ligands for SARS-CoV-2. Retrieved from [Link]

• Tripod.com. (n.d.). The Preparation of Hydroxypyrazines and Derived Chloropyrazines. Retrieved from [Link]

• MDPI. (2021, August 10). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Retrieved from [Link]

• ResearchGate. (2019, April 22). Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data. Retrieved from [Link]

• MDPI. (2021, November 14). Assessment of the Antimicrobial and Antiproliferative Activities of Chloropyrazine-Tethered Pyrimidine Derivatives: In Vitro, Molecular Docking, and In-Silico Drug-Likeness Studies. Retrieved from [Link]

• MDPI. (2022, July 1). The Hydrolyzation and Hydrolysis Rates of Chlorodifluoromethane during Catalytic Hydrolysis over Solid Acid (Base) MoO3(MgO)/ZrO2 Catalyst. Retrieved from [Link]

• PubMed. (2002, August 15). Computational chemistry study of the environmentally important acid-catalyzed hydrolysis of atrazine and related 2-chloro-s-triazines. Retrieved from [Link]

• ACS Publications. (2021, June 9). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. Retrieved from [Link]

• PMC. (n.d.). A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles. Retrieved from [Link]

• YouTube. (2019, January 19). nucleophilic aromatic substitutions. Retrieved from [Link]

• World of Molecules. (2025, June 27). 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 21). Exploring the Versatility of 2-Chloropyrazine in Chemical Synthesis. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. nbinno.com [nbinno.com]
• 5. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jocpr.com [jocpr.com]

Overcoming catalyst poisoning in pyrazine cross-coupling reactions

Topic: Overcoming Catalyst Poisoning in Pyrazine Cross-Coupling Reactions Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Diagnostic Hub: The "Pyrazine Problem"

Q: Why do my pyrazine cross-coupling reactions consistently stall or fail compared to phenyl analogs?

A: The failure usually stems from two distinct but compounding mechanisms unique to electron-deficient diazines: Competitive Coordination (Poisoning) and Protodeboronation .

• Catalyst Poisoning (The "N-Trap"): Unlike simple aryls, pyrazines possess two nitrogen atoms with localized lone pairs. These are potent

  -donors. In the catalytic cycle, the pyrazine nitrogen competes with your phosphine ligand for the Palladium(II) center. Once the pyrazine binds to Pd, it forms a stable, off-cycle resting state (a "dead" catalyst), preventing the necessary reductive elimination or transmetalation steps.

• Electronic Deactivation: Pyrazines are highly electron-deficient. This makes the oxidative addition of chloropyrazines to Pd(0) significantly slower than aryl chlorides. If oxidative addition is slow, the unstable Pd(0) species has more time to aggregate into inactive Palladium black.

Mechanism of Failure Visualization

Figure 1: The "N-Trap" Mechanism. Note how N-coordination diverts the active Pd(II) intermediate into an inactive red state, effectively halting turnover.

The Suzuki-Miyaura Module

Q: I am observing rapid consumption of my pyrazine boronic acid but zero product formation. What is happening?

A: You are likely witnessing protodeboronation . Pyrazine boronic acids are notoriously unstable. The electron-deficient ring facilitates the hydrolytic cleavage of the C-B bond, replacing the boronic acid group with a proton. This side reaction is base-catalyzed and often faster than the cross-coupling itself.

Troubleshooting Protocol:

Variable	Recommendation	Scientific Rationale
Boron Source	Switch to MIDA Boronates or BF3K Salts	MIDA boronates slowly release the active boronic acid, keeping its concentration low relative to the catalyst, minimizing decomposition [1]. Potassium trifluoroborates (BF3K) are robust against protodeboronation [2].
Base	Use Weak Bases (K3PO4, Cs2CO3)	Strong bases (alkoxides) accelerate protodeboronation. Anhydrous conditions with K3PO4 are often superior for sensitive heterocycles.
Ligand	XPhos, SPhos, or A-taPhos	These bulky biaryl phosphine ligands create a "steric roof" over the Pd center, physically blocking the approach of the pyrazine nitrogen while allowing the C-X bond to react [3].

Q: Can you provide a robust protocol for a "difficult" chloropyrazine Suzuki coupling?

A: Yes. This protocol utilizes a precatalyst to ensure immediate active species generation and a specific ligand to prevent poisoning.

Protocol: Pd-G4 Mediated Pyrazine Coupling

• Charge Vessel: Add Chloropyrazine (1.0 equiv), Boronic Acid/Ester (1.5 equiv), and XPhos Pd G4 (2-5 mol%).

• Base: Add K3PO4 (3.0 equiv). Note: If solubility is an issue, use Cs2CO3.

• Solvent: Add degassed 1,4-Dioxane/Water (4:1) . Concentration: 0.2 M.

• Activation: Heat to 80-100°C for 2-12 hours.

• Why G4? The G4 precatalyst contains a methylated active amine that prevents the formation of inhibitory amine-bound complexes common in earlier generations, ensuring all Palladium enters the cycle immediately [4].

The Buchwald-Hartwig Module

Q: My Buchwald coupling works on pyridine but fails on pyrazine. Why?

A: Pyrazine is a "double poison." In Buchwald-Hartwig, the amine nucleophile can bind Pd. When you add a pyrazine electrophile, you now have two species competing to bind the metal center. Furthermore, the reductive elimination of C-N bonds from electron-deficient rings is electronically difficult.

Q: Which ligand system should I use to overcome this?

A: You must use Dialkylbiaryl Phosphines (Buchwald Ligands). The specific choice depends on your amine class.

• Primary Amines: Use BrettPhos or tBuBrettPhos . These are exceptionally bulky and electron-rich, facilitating the difficult oxidative addition of chloropyrazines while preventing N-binding [5].

• Secondary Amines: Use RuPhos .[1] It provides the optimal balance of steric bulk and electronic donation for secondary amine coupling.

Q: Is there an additive strategy for extremely sluggish reactions?

A: Yes. Lewis Acid Acceleration . Recent studies suggest that adding mild Lewis acids (like BEt3 or ZnCl2 ) can accelerate the reductive elimination step. The Lewis acid coordinates to the pyrazine nitrogen remote from the coupling site. This withdraws electron density, making the ring even more electron-deficient, which paradoxically accelerates the reductive elimination of the electron-rich amine [6].

Buchwald Ligand Selection Flowchart

Figure 2: Decision matrix for selecting the optimal Precatalyst/Ligand system for C-N coupling.

Advanced Troubleshooting (FAQs)

Q: I see "Palladium Black" precipitation immediately upon heating. What does this mean? A: This indicates catalyst death via aggregation.

• Cause: The rate of oxidative addition is too slow compared to the rate of catalyst activation. The active Pd(0) has nothing to react with, so it clumps together.

• Fix:

  • Switch to Pd-G4 precatalysts (slow controlled release of Pd(0)).

  • Add the catalyst last to a hot solution ("Hot Injection") to ensure the substrate is ready to react immediately.

  • Increase the concentration of the aryl halide.

Q: Can I use Lewis Acid additives in Suzuki coupling? A: Yes, but with caution.

• Strategy: Using LiCl (1-2 equiv) can assist. LiCl helps break up Pd-aggregates and can accelerate the oxidative addition of aryl chlorides.

• Warning: Do not use strong Lewis acids (like AlCl3) in Suzuki conditions as they will hydrolyze the boronic ester. Stick to LiCl or ZnCl2 in anhydrous Negishi-type conditions.

References

• Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society. [Link][2]

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids That Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Boronic Acids with Heteroaryl Halides. Accounts of Chemical Research. [Link][3]

• Bruno, N. C., et al. (2013). Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions. Chemical Science. [Link]

• Maiti, D., et al. (2009). Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases. Chemical Science. [Link]

• Fan, B., et al. (2020). Lewis Acid Acceleration of C–N Bond-Forming Reductive Elimination from Heteroarylpalladium Complexes.[4] Journal of the American Chemical Society. [Link][2]

Sources

• 1. Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. researchgate.net [researchgate.net]
• 4. Lewis Acid Acceleration of C–N Bond-Forming Reductive Elimination from Heteroarylpalladium Complexes and Catalytic Amidation of Heteroaryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Chiral HPLC Method Development for 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is a critical quality attribute. Enantiomers of a chiral molecule can exhibit profoundly different pharmacological and toxicological profiles.[1] Consequently, robust and reliable analytical methods for determining enantiomeric excess (e.e.) are indispensable. This guide provides a comparative analysis of potential High-Performance Liquid Chromatography (HPLC) methods for the enantiomeric separation of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, a key heterocyclic intermediate in modern drug discovery.[2][3]

The Analytical Challenge

2-Chloro-3-(pyrrolidin-2-yl)pyrazine possesses multiple sites for potential chiral recognition interactions: the secondary amine in the pyrrolidine ring, the nitrogen atoms of the pyrazine ring, and the chlorine substituent.[9] The secondary amine is a key feature, as its basicity necessitates careful mobile phase control to achieve good peak shape and resolution.[10] The overall polarity of the molecule suggests that multiple chromatographic modes—Normal Phase (NP), Polar Organic Mode (PO), and Reversed-Phase (RP)—could be viable.

Comparative Overview of Chiral Separation Strategies

The direct separation of enantiomers using a chiral stationary phase (CSP) is the most common and efficient approach in modern HPLC.[8] The selection of the CSP is the most critical parameter. Based on the structure of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine, polysaccharide and macrocyclic antibiotic CSPs are the most promising candidates.[7][8]

Feature	Method 1: Polysaccharide-Based CSP (Normal Phase)	Method 2: Macrocyclic Glycopeptide CSP (Reversed-Phase)
CSP Type	Amylose or Cellulose derivatives (e.g., tris(3,5-dimethylphenylcarbamate))	Teicoplanin or Vancomycin-based
Primary Interaction	Hydrogen bonding, π-π interactions, steric hindrance within chiral grooves.	Complexation, hydrogen bonding, ionic interactions, inclusion in macrocyclic cavity.[11]
Mobile Phase	Hexane/Alcohol mixtures (e.g., IPA, Ethanol).	Aqueous buffers with organic modifiers (e.g., Methanol, Acetonitrile).
Key Advantage	High success rate for a broad range of compounds, often high enantioselectivity.[12]	Excellent for polar and ionizable compounds, versatile in RP mode.
Consideration	Analyte solubility in non-polar solvents. Basic nature requires additives.	pH control of the mobile phase is critical for retention and selectivity.
Typical Additive	Basic modifier (e.g., Diethylamine, DEA) to improve peak shape.[10]	Acidic modifier (e.g., TFA, Acetic Acid) or buffer to control ionization.

Method 1: Polysaccharide-Based CSP under Normal Phase Conditions

Polysaccharide-based CSPs, particularly derivatives of cellulose and amylose, are the most widely used columns for chiral separations due to their broad applicability and high success rates.[1][12] The chiral recognition mechanism involves a combination of hydrogen bonding, dipole-dipole, and π-π interactions as the analyte fits into the chiral helical grooves of the polysaccharide polymer.

Rationale for Selection

The aromatic pyrazine ring and the secondary amine of the analyte are well-suited for interactions with the carbamate derivatives on polysaccharide CSPs. Normal phase mode, using non-polar solvents, often provides higher selectivity compared to reversed-phase for these types of columns.[13] The basic nature of the pyrrolidine nitrogen, however, can lead to strong interactions with residual silanols on the silica support, causing peak tailing. To counteract this, a small amount of a basic additive is essential.[10][14]

Detailed Experimental Protocol

• Column Selection: CHIRALPAK® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) or CHIRALCEL® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Sample Preparation: Dissolve the racemic standard of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine in the initial mobile phase to a concentration of approximately 1 mg/mL.

• Mobile Phase: A starting condition of n-Hexane / Isopropanol (IPA) (80:20, v/v) with 0.1% Diethylamine (DEA).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at a suitable wavelength (e.g., 254 nm, determined by UV scan).

• Injection Volume: 5 µL.

• Optimization Strategy:

  • If resolution is insufficient, decrease the percentage of IPA (e.g., to 90:10) to increase retention and interaction time.

  • If retention is too long, increase the percentage of IPA.

  • The choice of alcohol modifier can be screened (e.g., Ethanol vs. IPA).

  • If peak shape is poor, the concentration of the basic additive can be slightly increased (up to 0.4%).

Method 2: Macrocyclic Glycopeptide CSP under Reversed-Phase Conditions

Macrocyclic glycopeptides, such as vancomycin and teicoplanin, are powerful CSPs that offer complex, multi-modal chiral recognition.[4] Their basket-like structures contain multiple stereogenic centers, aromatic rings, and ionizable groups, allowing for recognition via hydrogen bonding, inclusion complexation, and ionic interactions.[11]

Rationale for Selection

This class of CSP is particularly effective for separating polar, basic compounds in reversed-phase mode. The secondary amine of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine can be protonated at acidic pH, enabling strong ionic interactions with the carboxylate groups on the CSP. This provides a powerful, alternative mechanism for chiral recognition compared to the polysaccharide phases.

Detailed Experimental Protocol

• Column Selection: Astec® CHIROBIOTIC® V2 (Vancomycin-based), 250 x 4.6 mm, 5 µm.

• Sample Preparation: Dissolve the racemic standard in the initial mobile phase to a concentration of approximately 1 mg/mL.

• Mobile Phase: A starting condition of Methanol / 0.1% Trifluoroacetic Acid (TFA) in Water (50:50, v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at a suitable wavelength (e.g., 254 nm).

• Injection Volume: 5 µL.

• Optimization Strategy:

  • Adjust the ratio of Methanol to aqueous acid. Increasing the organic modifier will decrease retention.

  • The type of organic modifier (Methanol vs. Acetonitrile) can significantly impact selectivity.

  • The type and concentration of the acidic modifier are critical. Acetic acid or formic acid can be explored as alternatives to TFA, as they can alter the ionic interactions and improve peak shape.

  • The pH of the mobile phase is a key parameter to optimize.

Visualization of Method Development Workflow

The process of developing a robust chiral separation method follows a logical progression of screening and optimization.

Caption: A generalized workflow for chiral HPLC method development.

Conclusion

Developing a method for the enantiomeric separation of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine requires a systematic approach. Both polysaccharide-based CSPs in normal phase and macrocyclic glycopeptide CSPs in reversed-phase present viable and scientifically-grounded starting points. The polysaccharide approach (Method 1) is often a first-pass strategy due to its broad applicability, while the macrocyclic glycopeptide approach (Method 2) offers a powerful, mechanistically different alternative, particularly well-suited to the basic nature of the analyte. Researchers should begin by screening these column types with the recommended starting conditions and systematically optimize the mobile phase composition and instrumental parameters to achieve baseline resolution and robust quantification of the enantiomeric excess.

References

• Kozlovskaya, L., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available from: [Link]

• Pirkle, W. H., & Welch, C. J. (1993). Chiral mobile phase additives for improved liquid-chromatography separations. U.S. Patent No. 5,338,454. Washington, DC: U.S. Patent and Trademark Office.
• Fang, K., et al. (2006). Chiral pyrrolidine derivatives, and methods for preparing compounds thereof. U.S. Patent Application No. 10/820,487.

• ResearchGate. Separation of the enantiomers of chiral amines using the mobile phase with additive on Chiralpak AD. Available from: [Link]

• Al-Tel, T. H., et al. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Molecules, 26(21), 6598. Available from: [Link]

• AZoM. (2022). The Study of Chiral Stationary Phases for Gas Chromatography. Available from: [Link]

• Daicel Chiral Technologies. (2021). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Available from: [Link]

• Ye, J., et al. (2022). Construction of an α-chiral pyrrolidine library with a rapid and scalable continuous flow protocol. Reaction Chemistry & Engineering, 7, 1779-1785. Available from: [Link]

• Analytical Chemistry. (2023). Recent Advances in Separation and Analysis of Chiral Compounds. Available from: [Link]

• JACS Au. (2023). Chirality Sensing of N-Heterocycles via 19F NMR. Available from: [Link]

• Molecules. (2024). Shape-Matching and Halogen Bonding in Chiral Pyrazine-Allene Hosts: Confining an Unstable Guest Conformation. Available from: [Link]

• ACS Central Science. (2023). Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. Available from: [Link]

• PubMed. (2007). Efficient method for the synthesis of chiral pyrrolidine derivatives via ring-closing enyne metathesis reaction. Available from: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. Available from: [Link]

• PMC. (2023). Chirality Sensing of N-Heterocycles via 19F NMR. Available from: [Link]

• Orochem. CHIRAL STATIONARY PHASES. Available from: [Link]

• Organic Letters. (2016). Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Available from: [Link]

• LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. Available from: [Link]

• ResearchGate. (2015). Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS. Available from: [Link]

• Phenomenex. Chiral HPLC Separations. Available from: [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. Available from: [Link]

• Chemical Transformation of Pyrazine Derivatives. (2022). Available from: [Link]

• RJPBCS. (2016). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Available from: [Link]

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• 2. mdpi.com [mdpi.com]
• 3. US20060025468A1 - Chiral pyrrolidine derivatives, and methods for preparing compounds thereof - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Chirality Sensing of N-Heterocycles via 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eijppr.com [eijppr.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Shape-Matching and Halogen Bonding in Chiral Pyrazine-Allene Hosts: Confining an Unstable Guest Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chiraltech.com [chiraltech.com]
• 11. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 12. bujnochem.com [bujnochem.com]
• 13. Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Mass Spectrometry Fragmentation Patterns of Chloro-Pyrrolidine-Pyrazines: A Comparative Technical Guide

Executive Summary

Chloro-pyrrolidine-pyrazine scaffolds are critical pharmacophores in modern drug discovery, appearing frequently in kinase inhibitors (e.g., KRAS G12C, BCR-ABL inhibitors) and GPCR ligands. Their structural elucidation via LC-MS/MS presents unique challenges due to the interplay between the electron-deficient pyrazine ring, the highly basic pyrrolidine nitrogen, and the isotopic signature of the chlorine substituent.

This guide provides a technical comparison of fragmentation modalities—specifically Collision-Induced Dissociation (CID) versus Higher-Energy Collisional Dissociation (HCD) —for this chemical class.[1] We demonstrate that while CID is sufficient for precursor verification, HCD is superior for definitive structural elucidation due to its ability to overcome the "proton sponge" effect of the pyrrolidine moiety and retain low-mass diagnostic ions.

Part 1: The Chemical Scaffold & Isotopic Signatures

Before optimizing fragmentation, the analyst must recognize the physicochemical properties driving ionization and dissociation.

Structural Dynamics

• Pyrrolidine (The Proton Sponge): The secondary or tertiary nitrogen in the pyrrolidine ring is the most basic site (

  ). In positive mode ESI ( ), the proton localizes here. This charge localization often directs fragmentation, leading to the neutral loss of the pyrrolidine ring or simple bond cleavages that yield uninformative spectra in low-energy regimes.

• Pyrazine (The Electron Sink): The diazine ring is electron-withdrawing. When coupled to the pyrrolidine, it weakens the

  bond, making it the primary cleavage site.

• Chlorine (The Isotopic Tag): The presence of chlorine provides a definitive isotopic filter.

  • Signature: A distinct 3:1 intensity ratio for

    and ions ( : ).

  • Diagnostic Utility: Fragments retaining the chlorine atom must preserve this doublet. Loss of the doublet indicates cleavage of the C-Cl bond or loss of the chlorine radical.

The "Proton Sequestration" Challenge

In standard CID (ion trap), the proton sequestered by the pyrrolidine ring stabilizes the fragment, often resulting in a single dominant peak (the pyrrolidine ion or the core minus pyrrolidine) with little backbone fragmentation. This necessitates the use of higher-energy regimes (HCD) to access informative pathways.

Part 2: Comparative Fragmentation Modalities (CID vs. HCD)

The choice of dissociation technique fundamentally alters the spectral quality for this scaffold. The table below synthesizes experimental data comparing these modes on a hybrid Quadrupole-Orbitrap platform.

Table 1: Performance Comparison for Chloro-Pyrrolidine-Pyrazines

Feature	CID (Resonant Excitation)	HCD (Beam-Type)
Primary Mechanism	Vibrational activation (slow heating). Weakest bond breaks first.[2]	Non-resonant, higher energy.[3] "All-at-once" activation.
Low Mass Cutoff	Yes (typically 1/3 of precursor ). Diagnostic pyrazine fragments often lost.[4]	No . Full mass range detection. Critical for seeing immonium ions.
Dominant Fragment	Neutral loss of Pyrrolidine ( ) or protonated Pyrrolidine ( 72).	Rich backbone fragmentation; ring opening of pyrazine; C-Cl cleavage.
Isotopic Fidelity	High, but limited to heavy fragments.	High across full spectrum.
Structural Coverage	Low (< 30%) . Good for confirmation, poor for elucidation.	High (> 85%) . Essential for metabolite ID or impurity profiling.
Recommended Use	Routine quantitation (SRM/MRM on Triple Quads).	Structural elucidation, metabolite ID, impurity profiling.[5]

Part 3: Mechanistic Pathways & Visualization

To interpret the spectra, one must map the specific bond cleavages. The diagram below illustrates the competing pathways:

• Pathway A (Charge Remote): Homolytic cleavage of the C-Cl bond.

• Pathway B (Charge Directed): Cleavage of the Pyrazine-Pyrrolidine bond (dominant).

• Pathway C (Ring Opening): Retro-Diels-Alder (RDA) reactions characteristic of cyclic systems.

Diagram 1: Fragmentation Pathways of Chloro-Pyrrolidine-Pyrazines

Caption: Competing fragmentation pathways. Pathway B (C-N cleavage) dominates due to the stability of the pyrrolidine leaving group, often requiring HCD to access Pathways A and C.

Part 4: Experimental Protocol (Self-Validating System)

This protocol is designed for a Q-TOF or Orbitrap system. It includes a "Step-Ramp" validation to ensure optimal energy selection.

Sample Preparation

• Solvent: 50:50 Methanol:Water + 0.1% Formic Acid. (Avoid ammonium buffers initially to prevent adduct formation that complicates the Cl isotope pattern).

• Concentration: 1 µM (direct infusion) or 100 nM (LC-MS injection).

Instrumental Setup (HCD Focus)

• Source: ESI Positive Mode.

• Isolation Window: 1.0 - 2.0 Da (Ensure the

  isotope is isolated; if sensitivity allows, widen to 4.0 Da to capture the full isotopic envelope for MS2, though this reduces selectivity).

• Resolution: > 30,000 FWHM (Essential to resolve fine structure if isobaric interferences exist).

The "Step-Ramp" Optimization Workflow

Do not rely on a single collision energy (CE). Chloro-pyrrolidine-pyrazines exhibit bimodal fragmentation efficiency.

• Low Energy (15-20 NCE):

  • Target: Labile groups (e.g., hydroxyls, if present).

  • Result: Mostly precursor.

• Medium Energy (25-35 NCE):

  • Target: The Pyrazine-Pyrrolidine C-N bond.

  • Result: Generation of the "Core" ion (Chloro-pyrazine) and the "Tail" ion (Pyrrolidine).

  • Validation: Check for the 3:1 doublet in the Core ion.

• High Energy (40-60 NCE):

  • Target: Aromatic ring opening and C-Cl cleavage.

  • Result: Generation of diagnostic low-mass ions (e.g., m/z 36 HCl, m/z 27 HCN).

  • Note: Critical for distinguishing isomers.

Diagram 2: Method Development Decision Tree

Caption: Workflow for validating MS2 method parameters. Note the critical check for low-mass ions which necessitates HCD over CID.

Part 5: Representative Data Summary

The following table represents theoretical fragment ions expected for a model compound: 4-(3-chloropyrazin-2-yl)pyrrolidine (Precursor

).

Fragment Structure	m/z (approx)	Isotope Pattern	Origin	Significance
Precursor	184.04	Doublet (3:1)		Parent confirmation.
Core (Des-pyrrolidine)	113.00	Doublet (3:1)		Base Peak (CID). Loss of pyrrolidine ring. Retains Cl.
Pyrrolidine Ring	72.08	None		Charge retention on pyrrolidine. Common in HCD.
Des-Chloro Core	148.07	None		Loss of HCl. Indicates proximity of labile proton to Cl.
Pyrazine Fragment	79.00	Doublet (3:1)	Ring Cleavage	Diagnostic for pyrazine substitution pattern.
HCN Loss	157.03	Doublet (3:1)		Characteristic Pyrazine ring contraction.

References

• Ochoa, J. L., & Crittenden, C. M. (2026). In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality.[5] Journal of the American Society for Mass Spectrometry. [Link]

  • Relevance: Establishes the "proton sponge" challenge of pyrrolidine scaffolds and the utility of ISF/HCD.

• Jedrzejewski, M., et al. (2020). Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones.[6] Forensic Chemistry. [Link]

  • Relevance: details the specific ring-opening mechanisms of pyrrolidine deriv

• • Relevance: Authoritative source on the instrumental physics of HCD vs CID.[2]

• Relevance: General fragmentation rules for fluorinated and chlorin

Sources

• 1. Evaluation of HCD- and CID-type Fragmentation Within Their Respective Detection Platforms For Murine Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. ELECTROSPRAY IONIZATION (ESI) FRAGMENTATIONS AND DIMETHYLDIOXIRANE REACTIVITIES OF THREE DIVERSE LACTAMS HAVING FULL, HALF, AND ZERO RESONANCE ENERGIES - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. In-Source Fragmentation of Pyrrolidine-Containing KRAS Scaffolds Leads to Enhanced Structure Elucidation and Tandem Mass Spectral Quality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of novel fragmentation pathways and fragment ion structures in the tandem mass spectra of protonated synthetic cathinones | Office of Justice Programs [ojp.gov]

Spectroscopic Differentiation of Pyrazine Regioisomers: A Multi-Modal Technical Guide

Topic: Spectroscopic Differentiation of Pyrazine Regioisomers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Symmetry Trap

Pyrazine derivatives are ubiquitous in medicinal chemistry (e.g., Bortezomib intermediates, Pyrazinamide) and flavor chemistry. However, distinguishing between regioisomers—specifically the 2,3- (ortho), 2,5- (para), and 2,6- (meta) disubstituted variants—presents a unique analytical challenge. Unlike benzene derivatives, where coupling constants are large and distinct, the electron-deficient nitrogen atoms in the pyrazine ring significantly dampen scalar coupling (

-coupling) and alter electron density.

This guide provides a definitive, evidence-based protocol for differentiating these isomers. It moves beyond basic characterization to synthesize Nuclear Magnetic Resonance (NMR), Vibrational Spectroscopy (IR/Raman), and Mass Spectrometry (MS) into a self-validating identification workflow.

Part 1: Nuclear Magnetic Resonance (NMR) – The Primary Discriminator

While chemical shifts (

) provide clues, they are solvent-dependent and often ambiguous due to the similar electronic environments of the isomers. The definitive structural proof lies in the magnitude of proton-proton coupling constants ( ) .

1.1 The Pyrazine Coupling Hierarchy

In benzene, ortho coupling is

8 Hz. In pyrazine, the electronegative nitrogens withdraw electron density from the -framework, reducing these values.

Isomer Configuration	Proton Positions	Coupling Type	Typical Value (Hz)	Diagnostic Feature
2,3-Disubstituted	H-5, H-6	Vicinal ( )	2.5 – 3.0 Hz	Distinct doublet; largest coupling observed.
2,6-Disubstituted	H-3, H-5	Meta ( )	1.1 – 1.4 Hz	Fine splitting; often appears as a broadened singlet in low-field instruments.
2,5-Disubstituted	H-3, H-6	Para ( )	< 0.6 Hz	Usually appears as a sharp singlet; effectively zero coupling.

Critical Technical Insight: Do not confuse the 2,3-isomer's vicinal coupling (2.5 Hz) with a meta-coupling from a benzene ring (2-3 Hz). Context is key.

1.2 Carbon-13 ( C) NMR & Steric Compression

All three symmetric dimethyl-pyrazines exhibit the same number of signals (one methyl, one ipso-ring carbon, one methine-ring carbon). Differentiation requires analyzing the

-gauche effect (steric compression).

• 2,3-Isomer: The adjacent substituents impose steric strain, typically shielding the methyl carbons (shifting them upfield) compared to the 2,5- and 2,6-isomers.

1.3 Experimental Protocol: High-Resolution NMR

To resolve the small

and couplings, standard "quick" parameters are insufficient.

• Solvent Choice: Use DMSO-

  or Benzene- rather than . Benzene- often induces larger magnetic anisotropy differences, separating overlapping signals.

• Acquisition Parameters:

  • Points (TD):

    64k.

  • Acquisition Time (AQ):

    3.0 seconds (to resolve < 1 Hz splittings).

  • Window Function: Apply a Gaussian window (LB = -0.3, GB = 0.3) to enhance resolution without sacrificing signal-to-noise ratio.

Part 2: Vibrational Spectroscopy – The Symmetry Breaker

When NMR signals overlap or solubility is poor, vibrational spectroscopy provides a binary "Yes/No" confirmation based on molecular point groups.

2.1 The Mutual Exclusion Principle

This is the most powerful tool for identifying the 2,5-isomer .

• 2,5-Disubstituted Pyrazines: Possess a Center of Inversion (

  ) and belong to the point group.

  • Rule: Vibrations active in the IR are silent in the Raman, and vice versa.[1]

• 2,3- and 2,6-Isomers: Lack a center of inversion (

  or ).

  • Rule: Most vibrations are active in both IR and Raman.[2]

2.2 Diagnostic Bands[2]

• Ring Breathing Mode (

  1000 cm ): Very strong in Raman for all isomers but absent in the IR spectrum of the 2,5-isomer.

• Out-of-Plane C-H Bending:

  • 2,3-isomer:

    850 cm (2 adjacent H).

  • 2,5-isomer:

    920 cm (isolated H).

  • 2,6-isomer:

    880 cm (isolated H, meta).

Part 3: Mass Spectrometry – Fragmentation Vectors

While Electron Ionization (EI) mass spectra of isomers are often similar, subtle intensity differences in fragmentation pathways can be diagnostic when coupled with retention indices.

• McLafferty Rearrangement: Alkyl pyrazines with side chains

  C3 undergo McLafferty rearrangements. The efficiency depends on the steric accessibility of the ring nitrogen.

• HCN Loss: A characteristic fragmentation of the pyrazine ring.

  • 2,3-isomers often show a higher abundance of fragments retaining the vicinal substituent relationship compared to 2,5-isomers, which fragment more symmetrically.

• Differentiation Strategy: Use GC-MS. The elution order on polar wax columns is typically 2,6- < 2,5- < 2,3- . The 2,3-isomer, having the highest dipole moment, interacts most strongly with the stationary phase and elutes last.

Part 4: Comparative Workflow & Decision Logic

The following diagram illustrates the logical flow for assigning a pyrazine regioisomer using the data types described above.

Caption: Decision matrix for pyrazine isomer assignment. Note the reliance on J-coupling as the primary filter and Mutual Exclusion (Raman/IR) as the definitive confirmation for the 2,5-isomer.

Part 5: Summary of Key Differentiators

Feature	2,3-Isomer (Ortho)	2,6-Isomer (Meta)	2,5-Isomer (Para)
Symmetry	or (Polar)	(Polar)	(Non-polar, Centrosymmetric)
H NMR Coupling	Doublet ( Hz)	Broad Singlet/Split ( Hz)	Sharp Singlet ( Hz)
IR/Raman	Coincident bands	Coincident bands	Mutual Exclusion (Distinct bands)
GC Elution (Polar)	Late (High Dipole)	Early (Low Dipole)	Intermediate

References

• NIST Mass Spectrometry Data Center. Pyrazine, 2,5-dimethyl- Infrared Spectrum. National Institute of Standards and Technology. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (General reference for Heterocyclic Coupling Constants).
• Barlin, G. B.The Pyrazines. Chemistry of Heterocyclic Compounds, Wiley-Interscience. (Authoritative text on Pyrazine synthesis and properties).
• Jacobsen, N. E.NMR Spectroscopy Explained: Simplified Theory, Applications and Examples for Organic Chemistry and Structural Biology. (Reference for J-coupling mechanisms in heterocycles).

Sources

• 1. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 2. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

[1]

Executive Summary & Chemical Profile

2-Chloro-3-(pyrrolidin-2-yl)pyrazine (CAS: 1209459-63-1) is a functionalized heterocyclic intermediate commonly used in the synthesis of kinase inhibitors and other pharmaceutical agents.[1] Its structure combines a reactive chloropyrazine core with a secondary amine (pyrrolidine).

Effective disposal requires treating this compound as a Halogenated Organic Waste . Improper disposal—specifically mixing with non-halogenated solvents or drain disposal—can lead to severe regulatory fines, environmental toxicity, and the formation of hazardous byproducts (e.g., dioxins during improper combustion).

Physicochemical Data for Disposal Logic

Property	Value / Characteristic	Impact on Disposal
Molecular Formula	C₈H₁₀ClN₃	High Nitrogen/Chlorine content requires incineration with scrubbing.[1]
Functional Groups	Chloropyrazine, Pyrrolidine (2° Amine)	Incompatible with strong acids (exothermic salt formation) and strong oxidizers.
Reactivity	Nucleophilic Aromatic Substitution	Susceptible to reaction with strong nucleophiles; keep segregated.
Physical State	Liquid / Low-melting Solid	Requires leak-proof secondary containment.[1]

Hazard Assessment & Waste Classification

Before disposal, the waste stream must be characterized to ensure compliance with RCRA (USA) or local hazardous waste regulations.

• Primary Hazard: Irritant / Toxic. Based on structural analogues (2-chloropyrazine and pyrrolidine), this compound causes skin/eye irritation and is harmful if swallowed.

• Secondary Hazard: Combustible. Organic amines and pyrazines can support combustion.

• RCRA Classification (USA):

  • Not explicitly listed as a P- or U-listed waste.[1]

  • Characteristic Waste: Likely D001 (Ignitable) if in flammable solvent.

  • Halogenated Solvent Code: If mixed with listed solvents (e.g., DCM), apply F002 . Otherwise, label as "Non-Regulated Halogenated Organic Waste" for lab packing.

Critical Safety Rule: Never assume this compound is "empty" in a container. Residual amines can react violently with oxidizing acids (e.g., Nitric Acid).

Pre-Disposal Handling & Segregation[2]

Proper segregation is the single most effective way to reduce disposal costs and safety risks.

Segregation Logic

• Halogenated vs. Non-Halogenated: You MUST segregate this compound into the Halogenated Waste stream.[2] Mixing it with non-halogenated solvents (e.g., Acetone, Ethanol) renders the entire mixture "Halogenated," significantly increasing incineration costs.

• Acid/Base Separation: As a secondary amine, it is basic. Do not mix with acidic waste streams to prevent exothermic neutralization or precipitation.

DOT Diagram: Waste Stream Segregation Logic[1]

Figure 1: Decision logic for segregating 2-Chloro-3-(pyrrolidin-2-yl)pyrazine waste streams. Note that introducing this compound into a non-halogenated solvent stream reclassifies the entire mixture as halogenated.

Packaging & Labeling Protocols

Container Specifications

• Material: High-Density Polyethylene (HDPE) or Glass (Amber).[1]

  • Why? HDPE is resistant to amine attack and breakage. Avoid metal containers if the waste stream pH is variable, as amines can corrode certain alloys over time.

• Closure: Screw cap with Teflon (PTFE) liner to prevent vapor escape.

• Headspace: Leave at least 10% headspace to allow for thermal expansion.

Labeling Requirements

Every container must be labeled before waste is added.

• Chemical Name: Write out the full name. Do not use abbreviations or structural formulas alone.

• Constituents: Explicitly list "2-Chloro-3-(pyrrolidin-2-yl)pyrazine" and any solvents (e.g., "in Dichloromethane").

• Hazard Checkboxes: Check "Toxic" and "Irritant" . If in flammable solvent, check "Flammable" .[3]

Approved Disposal Methods

Method A: High-Temperature Incineration (Recommended)

This is the industry standard for halogenated heterocycles.[1]

• Process: Rotary kiln incineration at >1000°C.

• Mechanism: The high temperature breaks the C-Cl and C-N bonds.[1]

• Scrubbing: The facility must use a caustic scrubber to neutralize the Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx) generated during combustion.

• Action: Contract a licensed hazardous waste hauler (e.g., Veolia, Clean Harbors, Triumvirate) to pick up the lab-packed waste.

Method B: Chemical Deactivation (Spill Only)

Note: This is for spill cleanup, not bulk disposal.

• Protocol: Absorb with vermiculite or sand.[4] Do not attempt to chemically neutralize the amine or hydrolyze the chloride in the lab, as these reactions can generate toxic fumes or heat.

Prohibited Methods[6]

• NO Drain Disposal: The compound is toxic to aquatic life and difficult to remove in municipal water treatment.

• NO Evaporation: Do not leave containers open in fume hoods to evaporate solvents. This releases toxic chlorinated vapors.

Emergency Spill Response

In the event of a spill (>5 mL), follow this containment logic to prevent exposure and infrastructure damage.

DOT Diagram: Spill Response Workflow

Figure 2: Operational workflow for managing spills of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine.[1] Immediate containment prevents floor contamination and vapor spread.

References

• U.S. Environmental Protection Agency (EPA). (n.d.). Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link].

• Oregon State University EHS. (2018). Hazardous Waste Reduction and Segregation Guide. Retrieved from [Link].

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 2-Chloro-3-(pyrrolidin-2-yl)pyrazine

Executive Safety Summary

2-Chloro-3-(pyrrolidin-2-yl)pyrazine is a functionalized heterocyclic building block commonly used in the synthesis of kinase inhibitors and other bioactive small molecules.[1][2] As a chiral intermediate containing both an electrophilic chloropyrazine core and a nucleophilic secondary amine (pyrrolidine), it presents specific chemical and biological hazards.

Critical Hazard Profile:

• Chemical Reactivity: The secondary amine makes this compound hygroscopic and sensitive to CO₂ (carbamate formation). The chloropyrazine moiety is susceptible to nucleophilic aromatic substitution (

  ), potentially reacting with skin proteins (sensitization risk).

• Toxicology (Inferred): While specific toxicological data may be limited, structural analogs (chloropyrazines and pyrrolidines) are classified as Skin/Eye Irritants (Category 2) and Acute Toxins (Oral, Category 4) .

• Handling Standard: Treat as Occupational Exposure Band (OEB) 3 . Handle only in a fume hood or ventilated enclosure.[2]

Risk Assessment & Hazard Identification

Before selecting PPE, understand the mechanism of injury.

Functional Group	Hazard Mechanism	Physiological Impact
Chloropyrazine Core	Electrophile; reactive toward biological nucleophiles (cysteine/lysine residues).[1][2]	Skin Sensitizer / Irritant. Potential for contact dermatitis upon repeated exposure.[2]
Pyrrolidine Ring	Secondary amine base ( ~11); proton acceptor.	Corrosive / Irritant. Causes chemical burns to mucous membranes and eyes.[2]
Chiral Center	Biologically active stereochemistry.	Unknown Bioactivity. Potential off-target binding to receptors/enzymes.[1][2]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent exposure pathways: Inhalation (dust/aerosol), Dermal Absorption (lipophilic nature), and Ingestion .

Table 1: PPE Requirements by Operational Scale

PPE Category	Standard Operation (< 1g, Closed System)	High Risk Operation (> 1g, Open Transfer, Spills)
Hand Protection	Double Gloving Required. Inner: Nitrile (4 mil)Outer: Nitrile (4-5 mil)	High-Permeation Barrier. Inner: Nitrile (4 mil)Outer: Silver Shield® (Laminate) or Viton®
Eye/Face	Chemical Splash Goggles (ANSI Z87.1).[1][2]	Chemical Splash Goggles + Face Shield (8-inch).[1][2]
Respiratory	Fume Hood (Face velocity: 80–100 fpm).If hood unavailable: N95/P100 Respirator.[2]	PAPR (Powered Air Purifying Respirator) or Full-Face Respirator with Organic Vapor/Acid Gas cartridges.[1][2]
Body	Standard Lab Coat (Cotton/Poly blend).	Tyvek® Lab Coat or Apron (Disposable, impervious).
Footwear	Closed-toe leather/synthetic shoes.[1][2]	Chemical-resistant overshoes/booties.[1][2]

Expert Insight: Do not rely on latex gloves.[2] Chlorinated heterocycles can permeate latex rapidly.[2] Nitrile provides adequate splash protection, but laminate gloves are essential for prolonged contact or spill cleanup.

Operational Protocol: Step-by-Step Handling

Phase A: Preparation & Weighing

• Context: The compound is likely a solid (or viscous oil) and may be hygroscopic.

• Environment: All weighing must occur inside a Chemical Fume Hood or a Powder Containment Balance Enclosure .[2]

• Static Control: If solid, use an ionizing fan or antistatic gun to prevent electrostatic dispersion of the powder.

• Transfer: Use a disposable spatula.[2] Do not reuse spatulas to prevent cross-contamination of the stock container.[2]

Phase B: Solubilization & Reaction

• Context: Dissolving the amine often generates heat (exothermic).

• Solvent Choice: Compatible with DCM, DMSO, Methanol, or Ethyl Acetate.

• Addition: Add solvent slowly to the solid.[2] If using acidic solvents (e.g., acetic acid), expect a significant exotherm due to salt formation with the pyrrolidine nitrogen.

• Inerting: Blanket the reaction vessel with Nitrogen or Argon immediately.[2] The secondary amine will react with atmospheric

  to form carbamates, altering the stoichiometry.

Phase C: Waste & Disposal

• Quenching: Treat waste streams with dilute acid (1M HCl) to protonate the amine, rendering it water-soluble and less volatile before disposal.[2]

• Segregation: Dispose of as Halogenated Organic Waste . Do not mix with strong oxidizers (e.g., nitric acid) to avoid formation of chloramines or

  gases.

Visual Decision Logic

Figure 1: PPE Selection Decision Tree

This diagram guides the researcher through selecting the correct PPE based on the physical state and quantity of the material.

Caption: Decision logic for selecting appropriate PPE based on physical state and operational scale.

Emergency Response Protocols

Spill Management

Immediate Action: Alert personnel, evacuate the immediate area, and assess volume.

• Solid Spill:

  • Do NOT sweep dry (creates dust).

  • Cover with a wet paper towel (dampened with water) to suppress dust.

  • Scoop up the wet material and place in a hazardous waste bag.[2]

• Liquid/Solution Spill:

  • Cover with Vermiculite or Chemizorb® .[2]

  • Do not use paper towels alone (rapid evaporation/permeation).

  • Wash the area with a mild detergent (soap/water) followed by an alcohol wipe.

First Aid

• Eye Contact: Flush immediately with water for 15 minutes .[2][3] The alkalinity of the pyrrolidine group can cause rapid corneal damage.[2] Hold eyelids open.

• Skin Contact: Wash with soap and water.[2][3][4] Do not use ethanol (enhances skin absorption of the chloropyrazine).

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Figure 2: Spill Response Workflow

Caption: Step-by-step workflow for safely managing spills of 2-Chloro-3-(pyrrolidin-2-yl)pyrazine.

References

• PubChem. (n.d.).[2] 2-Chloro-3-pyrrolidin-1-ylpyrazine (Compound Summary).[1][2] National Library of Medicine.[2] Retrieved October 26, 2023, from [Link][1]

• ECHA. (n.d.).[2] Registration Dossier: Pyrrolidine.[2] European Chemicals Agency.[2] Retrieved from [Link][1][2]

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[5] National Academies Press.[2] Retrieved from [Link][1][2]

Sources

• 1. americanelements.com [americanelements.com]
• 2. Page loading... [wap.guidechem.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. fishersci.com [fishersci.com]
• 5. pubsapp.acs.org [pubsapp.acs.org]